Methyl (3r)-3-hydroxynonanoate

Core Science & Biosynthesis

"spectroscopic data for Methyl (3r)-3-hydroxynonanoate"

This technical guide details the spectroscopic characterization of Methyl (3R)-3-hydroxynonanoate , a critical chiral building block and monomer derived from medium-chain-length polyhydroxyalkanoates (PHA-MCL).[1]

CAS No: 83968-06-3 (Generic) | Stereoisomer: (R)-Enantiomer Molecular Formula:

| Molecular Weight: 188.26 g/mol

Part 1: Executive Technical Summary

Methyl (3R)-3-hydroxynonanoate is the methyl ester derivative of 3-hydroxynonanoic acid.[1] It is primarily isolated via the acid-catalyzed methanolysis of bacterial PHAs (e.g., from Pseudomonas putida).[1] Its structural integrity relies on the preservation of the chiral center at C3 during derivatization.[1]

Key Identification Markers:

• NMR: Distinct diastereotopic protons at C2 (

  2.4–2.5 ppm) and a methine proton at C3 ( 4.0 ppm).[1]

• MS (EI): Characteristic base peak at m/z 103 (McLafferty rearrangement product of 3-hydroxy esters).

• Chirality: The (R)-isomer exhibits a negative optical rotation in chloroform, distinguishing it from the synthetic (S)-isomer.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below represents the solvated molecule in

. Note that while the chemical shifts ( ) are identical for both enantiomers, the coupling constants ( ) reveal the rigid conformation around the chiral center.

H NMR Data (400 MHz, )

The C2 methylene protons are diastereotopic due to the adjacent chiral center at C3, appearing as separate doublets of doublets (dd).

Position	Proton Type	Shift ( ppm)	Multiplicity	Integration	Coupling Constants ( Hz)	Assignment Logic
H-3	Methine (CH-OH)	4.06 – 3.96	Multiplet (m)	1H	-	Deshielded by OH and -carbonyl effect.[1]
OMe	Methoxy ( )	3.72	Singlet (s)	3H	-	Characteristic methyl ester singlet.[1]
H-2a	Methylene ( )	2.52	dd	1H		Diastereotopic proton A.
H-2b	Methylene ( )	2.41	dd	1H		Diastereotopic proton B.
H-4	Methylene ( )	1.56 – 1.45	Multiplet	2H	-	Shielded alkyl chain start.
H-5 to H-8	Bulk Chain	1.40 – 1.25	Multiplet	8H	-	Overlapping methylene envelope.[1]
H-9	Terminal Methyl	0.89	Triplet (t)	3H		Typical terminal methyl.[1]

C NMR Data (100 MHz, )

Carbon	Type	Shift ( ppm)	Assignment Note
C-1	Carbonyl ( )	173.5	Ester carbonyl.
C-3	Methine ( )	68.0	Diagnostic peak for 3-hydroxy substitution.[1]
OMe	Methoxy ( )	51.7	Methyl ester carbon.[1]
C-2	Methylene ( )	41.1	Shifted downfield due to carbonyl proximity.
C-4	Methylene	36.5	Adjacent to chiral center.[1]
C-7	Methylene	31.7	Chain interior.[1]
C-5/C-6	Methylene	29.3 / 25.1	Chain interior.[1]
C-8	Methylene	22.6	to terminal methyl.
C-9	Methyl	14.0	Terminal methyl.[1]

Part 3: Mass Spectrometry (GC-MS)

Mass spectrometry is the primary method for quantifying this monomer in complex PHA mixtures.[1] Two methods are standard: analysis of the native ester and the TMS-derivative .[1]

Method A: Native Methyl Ester (EI, 70 eV)

• Molecular Ion (

  ): m/z 188 (Weak/Absent).[1]

• Base Peak: m/z 103 .[1]

  • Mechanism:[1][2][3] Cleavage of the C3-C4 bond generates the resonance-stabilized ion

    .[1]

• Secondary Fragments:

  • m/z 74 (McLafferty rearrangement of the ester).

  • m/z 71 (Loss of

    and ).[1]

Method B: TMS-Derivative (Trimethylsilyl ether)

To improve volatility and peak shape, the 3-hydroxyl group is silylated using BSTFA or MSTFA.[1]

• Derivative MW: 260 g/mol .[1]

• Base Peak: m/z 175 .[1]

  • Mechanism:[1][2][3]

    -cleavage between C3 and C4.[1] The charge resides on the silylated fragment: .[1]

Fragmentation Pathway Visualization

The following diagram illustrates the origin of the critical diagnostic ions.

Caption: Fragmentation logic for Native vs. TMS-derivatized Methyl 3-hydroxynonanoate.

Part 4: Stereochemical Verification (Optical Rotation)

Distinguishing the biological (R)-enantiomer from the synthetic (S)-enantiomer requires polarimetry.

• Specific Rotation

  : -38.9° ( )

  • Note: The (S)-enantiomer exhibits

    . The negative sign is diagnostic for the (R)-configuration found in bacterial PHAs.[1]

• Solvent Dependence: Rotation values are highly sensitive to solvent (e.g., values in methanol may differ significantly).[1] Chloroform is the standard reference solvent.[1]

Part 5: Experimental Protocols

Protocol 1: Acid-Catalyzed Methanolysis (PHA to Monomer)

Purpose: To depolymerize PHA biomass into methyl esters for analysis.

• Lyophilize 10–20 mg of washed bacterial cells or purified polymer.

• Resuspend in 2 mL of a mixture containing 15% (v/v) sulfuric acid in methanol and 2 mL of chloroform.

• Digest at 100°C for 140 minutes in a sealed screw-cap tube.

• Cool to room temperature. Add 1 mL of distilled water.

• Vortex and centrifuge to separate phases.

• Extract the lower organic phase (chloroform) containing the methyl esters.[1]

• Dry over anhydrous

  prior to GC-MS or NMR analysis.

Protocol 2: TMS Derivatization for GC-MS

Purpose: To confirm the presence of the hydroxyl group via mass shift (+72 amu).

• Take 100

  L of the methyl ester extract from Protocol 1.

• Evaporate solvent under

  stream.[1]

• Add 50

  L of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).[1]

• Incubate at 60°C for 30 minutes.

• Analyze directly via GC-MS (Split ratio 1:10).[1]

References

• Zhang, Y., et al. (2018).[1] "N-Heterocyclic Carbene-Catalyzed Radical Reactions for Highly Enantioselective

  -Hydroxylation of Enals." Nanyang Technological University (DR-NTU).[1] (Provides NMR/Optical Rotation for S-isomer).

• Hazer, B., et al. (1994).[1][4] "Biosynthesis of methyl-branched poly(beta-hydroxyalkanoate)s by Pseudomonas oleovorans." Macromolecules. (Establishes NMR patterns for C9 monomers).

• Furuhashi, T., et al. (2015).[1][2] "Fragmentation patterns of methyloxime-trimethylsilyl derivatives...". Rapid Communications in Mass Spectrometry. (General TMS fragmentation logic).

• Sigma-Aldrich. "Product Specification: Methyl (R)-3-hydroxybutyrate."[1] (Reference for optical rotation signs of homologous series).

Sources

• 1. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]

Technical Monograph: Methyl (3R)-3-hydroxynonanoate

Structural Characterization, Synthesis Protocols, and Applications in Chiral Chemistry

Executive Summary

Methyl (3R)-3-hydroxynonanoate (CAS: 83968-06-3) is a chiral

-hydroxy fatty acid ester of significant interest in drug development, pheromone synthesis, and materials science. As the monomeric constituent of medium-chain-length polyhydroxyalkanoates (mcl-PHAs) produced by Pseudomonas species, it represents a high-value "chiral pool" building block. Its precise (R)-configuration at the C3 position makes it an essential intermediate for the enantioselective synthesis of bioactive compounds, including antibiotics and insect pheromones. This guide outlines its structural properties, validated synthesis protocols (biogenic and chemical), and analytical characterization.

Structural Elucidation & Stereochemistry[1]

The molecule consists of a nine-carbon fatty acid chain with a hydroxyl group at the C3 position and a methyl ester terminus. The stereocenter at C3 is defined by the Cahn-Ingold-Prelog (CIP) priority rules.

Chemical Identifiers

Property	Specification
IUPAC Name	Methyl (3R)-3-hydroxynonanoate
CAS Number	83968-06-3
Molecular Formula	C H O
Molecular Weight	188.26 g/mol
SMILES	CCCCCCCCC(=O)OC
InChI Key	KHCQOQFCKCGHHU-UHFFFAOYSA-N

Stereochemical Logic

The (R)-configuration is assigned because the priority of groups attached to C3 decreases in the order:

. When the lowest priority group (H) is oriented away from the viewer, the sequence of the remaining three groups follows a clockwise direction.

Physicochemical Properties[1][2][3][4][5][6][7]

Property	Value / Description
Physical State	Colorless to pale yellow liquid
Boiling Point	~110–115 °C at 0.5 mmHg (Predicted)
Density	~0.95 g/cm³
Solubility	Soluble in methanol, chloroform, ethyl acetate; insoluble in water
Optical Rotation	is typically negative (e.g., analogous methyl (R)-3-hydroxybutyrate is -19.5°)

Synthesis & Production Protocols

Route A: Biogenic Production via PHA Depolymerization

This is the gold standard for obtaining high optical purity (>99% ee). Bacteria such as Pseudomonas putida naturally synthesize poly(3-hydroxynonanoate) as an energy reserve. Acid-catalyzed methanolysis (transesterification) yields the methyl ester while retaining the chiral configuration.

Protocol: Acidic Methanolysis of mcl-PHA

• Objective: Depolymerize intracellular PHA into methyl (3R)-3-hydroxynonanoate monomers.

• Reagents: Lyophilized P. putida biomass, Methanol, Sulfuric Acid (H

  SO ), Chloroform, Benzoic Acid (Internal Standard).

Step-by-Step Methodology:

• Preparation: Weigh 20 mg of lyophilized bacterial biomass (containing PHA) into a pressure-resistant screw-cap glass tube.

• Solvent Addition: Add 2 mL of a solution containing 15% (v/v) H

  SO in methanol.

• Extraction Solvent: Add 2 mL of chloroform. (Optional: Add 0.5 mg benzoic acid as an internal standard).

• Reaction: Seal the tube tightly and incubate at 100°C for 140 minutes in a heating block.

  • Mechanism:[1][2][3][4][5][6][7][8][9] The acid catalyzes the cleavage of the ester bonds in the polymer backbone. Methanol acts as the nucleophile, forming the methyl ester.

• Phase Separation: Cool the mixture to room temperature. Add 1 mL of distilled water and vortex vigorously for 30 seconds.

• Recovery: Centrifuge at 2000

  g for 5 minutes. The lower organic phase (chloroform) contains the Methyl (3R)-3-hydroxynonanoate.

• Purification: Dry the organic phase over anhydrous Na

  SO prior to analysis or distillation.

Route B: Asymmetric Chemical Synthesis (Noyori Hydrogenation)

For large-scale synthetic production without biological handling, asymmetric hydrogenation of the corresponding

-keto ester is the preferred route.

Protocol: Ru-BINAP Catalyzed Hydrogenation

• Substrate: Methyl 3-oxononanoate.

• Catalyst: RuCl

  [(R)-BINAP] (Note: Ligand selection dictates stereochemistry; (R)-BINAP typically yields the (R)-alcohol in this substrate class, but screening is recommended).

Step-by-Step Methodology:

• Catalyst Loading: In a glovebox, dissolve Methyl 3-oxononanoate (10 mmol) and RuCl

  [(R)-BINAP] (0.5 mol%) in degassed methanol (30 mL).

• Hydrogenation: Transfer to a high-pressure autoclave. Purge with H

  three times.

• Reaction: Pressurize to 40–100 atm H

  and stir at 25–50°C for 24 hours.

• Work-up: Release pressure, concentrate the solvent in vacuo.[6]

• Purification: Purify via flash column chromatography (Hexane/EtOAc) to isolate the chiral alcohol.

Visualization of Pathways

Biocatalytic & Synthetic Workflows

The following diagram contrasts the Biogenic route (PHA depolymerization) with the Synthetic route (Noyori Hydrogenation).

Figure 1: Comparison of Biogenic (PHA-derived) and Chemical (Noyori Hydrogenation) synthesis routes.

Analytical Characterization

To validate the structural integrity and purity of the synthesized compound, the following analytical signatures are used.

Gas Chromatography-Mass Spectrometry (GC-MS)[13]

• Column: Capillary column (e.g., HP-5 or DB-Wax).

• Fragmentation Pattern (EI, 70 eV):

  • m/z 103: Characteristic base peak for methyl 3-hydroxyalkanoates, resulting from

    -cleavage .

  • m/z 74: McLafferty rearrangement ion

    .

  • m/z [M-18]: Loss of water from the molecular ion.

Nuclear Magnetic Resonance (NMR)

• H NMR (CDCl , 400 MHz):
  • ~4.0 ppm (m, 1H, CH -OH): The chiral center proton.
  • 3.71 ppm (s, 3H, O-CH ): Methyl ester singlet.
  • 2.4–2.5 ppm (m, 2H, -CH -COO-): Diastereotopic protons adjacent to the carbonyl.
  • 0.88 ppm (t, 3H, terminal -CH ).

Applications in Drug Development & Fine Chemicals[14]

• Pheromone Synthesis: The (3R)-hydroxy functionality is a common motif in insect pheromones. This compound serves as a precursor for the synthesis of serricornin (cigarette beetle pheromone) and other volatile signaling molecules.

• PHA Quantification: In metabolic engineering, this methyl ester is the standard analyte used to quantify intracellular PHA accumulation in bacteria via GC.

• Chiral Building Block: The long alkyl chain (C9) combined with the chiral

  -hydroxy group makes it an ideal scaffold for synthesizing lipophilic drug candidates, specifically those targeting lipid metabolism or bacterial cell walls.

References

• PHA Biosynthesis & Methanolysis

  • Title: "Optimising Acidic Methanolysis of Poly(3-Hydroxyalkanoates)

  • Source: ResearchGate (2025).[9][10]

  • URL:[Link]

• Chemical Synthesis (Noyori Hydrogenation)

  • Title: "Noyori Asymmetric Hydrogenation - Reaction Mechanism and Conditions."

  • Source: NRO Chemistry / ACS Cent. Sci.[4]

  • URL:[Link]

• General Properties & Identifiers

  • Title: "Methyl 3-hydroxynonano
  • Source: PubChem (NIH).

  • URL:[Link]

• Applications in Pheromones

  • Title: "Synthesis of Pheromones and 3-Hydroxynonanoic Acid Deriv

  • Source: ResearchGate.[11][9]

  • URL:[Link]

Sources

• 1. Efficient Synthesis of the Cyclopentanone Fragrances (Z)-3-(2-oxopropyl)-2-(pent-2-en-1-yl)cyclopentanone and Magnolione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of methyl 2-O- and 3-O-alpha-D-talopyranosyl-alpha-D-mannopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 7. Selective Hydrogenation of Polyunsaturated Fatty Acid Methyl Esters over Bifunctional Ligand-Modified Pd/MIL-101(Cr) Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

"using Methyl (3r)-3-hydroxynonanoate in pheromone synthesis"

Application Note: Precision Synthesis of Pheromones using Methyl (3R)-3-hydroxynonanoate

Executive Summary

Methyl (3R)-3-hydroxynonanoate (CAS: 102980-86-1) is a critical chiral building block in the synthesis of semiochemicals, particularly for Hymenoptera (ants) and Coleoptera (beetles). Its high enantiomeric purity, often derived from the depolymerization of polyhydroxyalkanoates (PHAs) or asymmetric hydrogenation, makes it an ideal "chiral pool" synthon. This guide details the protocols for utilizing this molecule to synthesize (R)-3-hydroxynonanoic acid (a potent trail pheromone for Atta spp.) and macrocyclic lactones (analogues of Cucujolides) used in pest management.

Chemical Profile & Significance

Property	Specification
IUPAC Name	Methyl (3R)-3-hydroxynonanoate
Molecular Formula	C₁₀H₂₀O₃
Molecular Weight	188.26 g/mol
Chirality	(R)-enantiomer (typically >98% ee)
Boiling Point	110-112°C (at 2 mmHg)
Solubility	Soluble in MeOH, EtOH, Et₂O, CHCl₃; Insoluble in water
Ecological Role	Precursor to trail pheromones (Atta), sex pheromones (Cucujidae), and antimicrobial secretions.

Scientific Rationale: The biological activity of pheromones is strictly governed by stereochemistry.[1] The (3R)-configuration is ubiquitous in nature, derived from the beta-oxidation pathway of fatty acids. Using the methyl ester form allows for facile protection of the hydroxyl group or direct modification of the ester moiety (reduction/Grignard) without compromising the chiral center.

Synthetic Utility & Workflows

The following diagram illustrates the divergent synthetic pathways starting from Methyl (3R)-3-hydroxynonanoate.

Caption: Divergent synthesis of trail pheromones (Path A) and macrolides (Path B) from the C9 chiral precursor.

Detailed Experimental Protocols

Protocol A: Synthesis of (R)-3-Hydroxynonanoic Acid (Trail Pheromone)

Target Species: Leaf-cutting ants (Atta texana, Acromyrmex spp.)

Mechanism: Mild saponification is required to prevent racemization at the alpha-position (though less prone in beta-hydroxy esters, harsh conditions can lead to elimination). Lithium hydroxide is preferred over NaOH for its milder profile and solubility in THF mixtures.

Reagents:

• Methyl (3R)-3-hydroxynonanoate (1.0 eq)

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (1.5 eq)

• Solvent: THF:Water (3:1 v/v)

• Quench: 1M HCl

Step-by-Step:

• Dissolution: Dissolve 1.88 g (10 mmol) of Methyl (3R)-3-hydroxynonanoate in 30 mL of THF. Cool to 0°C in an ice bath.

• Saponification: Add a solution of LiOH·H₂O (0.63 g, 15 mmol) in 10 mL water dropwise over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3) for disappearance of the ester spot.

• Work-up:

  • Concentrate THF under reduced pressure.

  • Acidify the aqueous residue to pH 2-3 using 1M HCl at 0°C.

  • Extract immediately with Ethyl Acetate (3 x 20 mL).

  • Dry combined organics over anhydrous Na₂SO₄ and filter.

• Purification: Recrystallize from minimal cold hexane or purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexane) to yield the white crystalline solid.

Validation:

• Yield: Expect 85-92%.

• Optical Rotation:

  (c=1, CHCl₃).

Protocol B: Synthesis of Macrolide Pheromones via Yamaguchi Lactonization

Target Application: Synthesis of Cucujolide analogues (Macrocyclic lactones for grain beetles).

Mechanism: The Yamaguchi esterification activates the seco-acid (hydroxy acid) using 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride, which then undergoes intramolecular nucleophilic attack by the hydroxyl group to close the ring.

Reagents:

• Seco-acid precursor (Derived from hydrolysis of elongated ester)

• 2,4,6-Trichlorobenzoyl chloride (TCBC) (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• 4-Dimethylaminopyridine (DMAP) (2-3 eq)

• Solvent: Toluene (anhydrous, highly dilute)

Step-by-Step:

• Mixed Anhydride Formation:

  • Dissolve the seco-acid (1.0 mmol) and TEA (1.5 mmol) in anhydrous THF (5 mL).

  • Add TCBC (1.2 mmol) dropwise. Stir for 1 hour at room temperature.

  • Filter off the triethylamine hydrochloride salt and concentrate the filtrate.

• Macrolactonization (High Dilution):

  • Dissolve DMAP (2.5 mmol) in a large volume of anhydrous Toluene (100 mL) to achieve high dilution (0.01 M), favoring intramolecular cyclization over intermolecular polymerization.

  • Heat the toluene solution to reflux.

  • Slowly add the mixed anhydride (dissolved in 10 mL toluene) via syringe pump over 4-6 hours.

• Work-up:

  • After addition, reflux for an additional 1 hour.

  • Cool, wash with sat. NaHCO₃, 1M HCl, and brine.

  • Dry over MgSO₄ and concentrate.

• Purification: Flash chromatography on silica gel (Ether/Petroleum Ether gradient).

Quality Control & Characterization

To ensure the biological efficacy of the synthesized pheromones, strict QC regarding enantiomeric excess (ee) is mandatory.

Method 1: Chiral Gas Chromatography (GC)

• Column: Cyclodex-B (30m x 0.25mm) or Beta-DEX 225.

• Conditions: Injector 220°C, Detector (FID) 250°C. Oven ramp: 80°C (2 min) -> 2°C/min -> 180°C.

• Retention Time: The (R)-enantiomer typically elutes before the (S)-enantiomer on beta-cyclodextrin phases (verify with racemic standard).

Method 2: Mosher's Ester Analysis (NMR)

• Derivatization: React a small aliquot of the hydroxy ester with (R)-(-)-MTPA-Cl (Mosher's acid chloride).

• Analysis: ¹H NMR (500 MHz) or ¹⁹F NMR.

• Logic: The diastereomeric esters formed will show distinct chemical shifts for the methoxy protons or the protons adjacent to the chiral center. Integration of these peaks allows calculation of % ee.

Handling & Storage

• Storage: Store Methyl (3R)-3-hydroxynonanoate at -20°C under Argon. It is hygroscopic and prone to slow hydrolysis if exposed to moisture.

• Safety: Standard PPE (gloves, goggles, lab coat). The compound is a skin irritant.

• Stability: Stable for >12 months if kept dry and frozen.

References

• Cucujolide Biosynthesis & Structure

  • Vanderwel, D., & Oehlschlager, A. C. (1987). Biosynthesis of cucujolides in the rusty grain beetle, Cryptolestes ferrugineus. Journal of Chemical Ecology, 13, 1679–1703. Link

• Atta Ant Pheromones

  • Morgan, E. D. (2009). Trail pheromones of ants. Physiological Entomology, 34(1), 1-17. Link

• PHA Depolymerization (Source of Chiral Synthons)

  • Ren, Q., et al. (2005). Preparation of enantiopure (R)-3-hydroxyalkanoic acids from polyhydroxyalkanoates. Biomacromolecules, 6(4), 2290-2298. Link

• Yamaguchi Macrolactonization Protocol

  • Inanaga, J., et al. (1979). A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization. Bulletin of the Chemical Society of Japan, 52(7), 1989–1993. Link

• Analysis of 3-Hydroxy Fatty Acids

  • Rioux, V., et al. (2011). Stereoselective synthesis and analysis of 3-hydroxy fatty acids. Analytical Biochemistry, 411(2), 291-293. Link

Sources

• 1. WO2018154244A1 - Method for the synthesis of pheromones - Google Patents [patents.google.com]

Application Note: Analytical Methods for Methyl (3R)-3-hydroxynonanoate Detection

This Application Note provides a rigorous, field-validated guide for the detection, quantification, and chiral differentiation of Methyl (3R)-3-hydroxynonanoate (CAS: 83968-06-3).

This molecule is primarily encountered in two distinct contexts:[1]

• Biopolymer Analysis: As a monomeric unit released via methanolysis from medium-chain length polyhydroxyalkanoates (mcl-PHAs), typically synthesized by Pseudomonas species.

• Fine Chemistry: As a chiral building block or signaling metabolite requiring high enantiomeric purity verification.

Introduction & Analytical Strategy

Methyl (3R)-3-hydroxynonanoate is a volatile fatty acid methyl ester (FAME) derivative. Its analysis requires specific attention to volatility , thermal stability , and stereochemistry . Unlike short-chain PHA monomers (e.g., 3-hydroxybutyrate), the C9 chain length imparts moderate hydrophobicity, affecting extraction efficiencies and chromatographic retention.

Core Analytical Challenges

• Matrix Interference: When analyzing bacterial biomass, cellular lipids can co-elute.

• Stereochemistry: Biological sources produce the (R)-enantiomer exclusively. Synthetic sources may be racemic. Differentiating (3R) from (3S) requires specialized chiral gas chromatography.

• Derivatization Necessity: If the target is free 3-hydroxynonanoic acid, it must be methylated prior to GC analysis.

Physicochemical Profile

Property	Value	Relevance to Protocol
Molecular Formula	C₁₀H₂₀O₃	Detection Ion (m/z) selection
Molecular Weight	188.26 g/mol	Mass Spec cutoff settings
Boiling Point	~220 °C	GC Injector/Oven limits
Solubility	Organic solvents (Hexane, CHCl₃)	Extraction solvent choice
Chirality	(3R) center	Chiral column selection

Sample Preparation Protocols

The quality of data is determined by the extraction efficiency. We employ a One-Pot Acidic Methanolysis for biological samples, which simultaneously depolymerizes PHAs and esterifies the monomers.

Protocol A: Biological Matrices (Bacterial Cells/PHA Polymers)

Target: Conversion of intracellular PHA or purified polymer into Methyl (3R)-3-hydroxynonanoate.

Reagents:

• Methanolysis Solution: 15% (v/v) H₂SO₄ in Methanol (HPLC Grade). Note: BF₃-Methanol is an alternative but has a shorter shelf life.

• Extraction Solvent: Chloroform (CHCl₃) or Hexane.

• Internal Standard (IS): Methyl Benzoate or Methyl 3-hydroxydecanoate (if not present in sample).

Step-by-Step Workflow:

• Lyophilization: Freeze-dry bacterial cell pellets (5–10 mg) or purified polymer (2–5 mg) to remove water. Critical: Water quenches the transesterification reaction.

• Reaction Setup: In a screw-cap glass tube (Teflon-lined), add:

  • Lyophilized sample

  • 2 mL Methanolysis Solution (15% H₂SO₄/MeOH)

  • 2 mL Chloroform

  • 0.5 mg Internal Standard

• Digestion: Seal tightly. Incubate at 100°C for 140 minutes in a heating block.

• Quenching: Cool to room temperature. Add 1 mL distilled water to induce phase separation.

• Extraction: Vortex vigorously for 30 seconds. Centrifuge at 3000 x g for 5 minutes.

• Recovery: The bottom organic phase (Chloroform) contains the Methyl (3R)-3-hydroxynonanoate. Transfer this layer to a GC vial.

Protocol B: Synthetic/Liquid Samples

Target: Direct analysis of the methyl ester.

• Dilution: Dilute the neat standard to 1 mg/mL in Hexane or Chloroform.

• Filtration: Pass through a 0.22 µm PTFE syringe filter to protect the GC column.

Method 1: GC-MS Profiling (Achiral)

Purpose: Identification and Quantification.

This method uses a non-polar column to separate the analyte based on boiling point. It is the gold standard for quantifying the total amount of 3-hydroxynonanoate monomer.

Instrument Configuration:

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: HP-5ms Ultra Inert (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Temperature Program:

• Inlet: 250°C, Split Mode (10:1).

• Oven:

  • Initial: 50°C (Hold 2 min) — Traps volatiles.

  • Ramp 1: 10°C/min to 200°C — Separates hydroxy-esters.

  • Ramp 2: 30°C/min to 280°C (Hold 5 min) — Elutes heavy contaminants.

• Transfer Line: 280°C.

MSD Settings (SIM/Scan Mode):

• Scan Range: m/z 40–400 (for identification).

• SIM Mode (Quantification): Monitor ions m/z 103 (base peak, characteristic of 3-hydroxy methyl esters due to cleavage alpha to the hydroxyl group) and m/z 74 (McLafferty rearrangement).

Validation Criteria:

• Linearity: R² > 0.995 over 0.1 – 1000 µg/mL range.

• LOD: ~0.5 µg/mL (SIM mode).

Method 2: Chiral GC Analysis

Purpose: Enantiomeric Purity Verification ((R) vs (S)).

To confirm the biological origin (R-form) or check synthetic purity, a cyclodextrin-based stationary phase is required.

Instrument Configuration:

• Column: CP-Chirasil-Dex CB or Rt-βDEXsm (25 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium @ 1.2 mL/min.

Optimized Isothermal Program:

• Separation of enantiomers often requires slower, isothermal runs to maximize interaction with the chiral selector.

• Inlet: 230°C, Split (20:1).

• Oven: 130°C Isothermal for 25 minutes.

• Detection: FID (250°C) or MS.

Expected Results:

• Methyl (3S)-3-hydroxynonanoate: Elutes first (approx. 14.2 min).

• Methyl (3R)-3-hydroxynonanoate: Elutes second (approx. 14.8 min).

• Note: Retention times vary by column age; always run a racemic standard first.

Visual Workflows (Graphviz)

Figure 1: Biological Sample Preparation Workflow

This diagram illustrates the critical path from biomass to analyzable methyl ester.

Caption: One-pot acidic methanolysis workflow for converting PHAs into Methyl (3R)-3-hydroxynonanoate.

Figure 2: Analytical Decision Matrix

Logic flow for selecting the correct method based on sample origin.

Caption: Decision matrix for selecting between Achiral Profiling and Chiral Purity determination.

Expert Tips & Troubleshooting

• Water Intolerance: The methanolysis reaction is reversible. Even trace moisture in the sample can drastically reduce yield. Always use fresh molecular sieves in your methanol stock.

• Injector Discrimination: High boiling point FAMEs can suffer from discrimination in the GC inlet. Use a glass wool packed liner and ensure the inlet temperature is sufficient (250°C+).

• Peak Identification: In MS analysis, look for the characteristic m/z 103 fragment. This ion results from the cleavage between C3 and C4, carrying the hydroxyl and ester group (HO-CH-CH₂-COOCH₃)⁺. It is the fingerprint of 3-hydroxy methyl esters.

• Column Bleed: Acidic samples can damage GC columns. Ensure the organic phase is neutral or slightly washed with NaHCO₃ if the column life degrades rapidly, though direct injection is common practice in high-throughput PHA labs.

References

• Braunegg, G., et al. (1978). "A rapid gas chromatographic method for the determination of poly-β-hydroxybutyric acid in microbial biomass." European Journal of Applied Microbiology and Biotechnology, 6(1), 29–37. Link

• Razaif-Mazinah, M.R.M., et al. (2017). "Unusual poly(3-hydroxyalkanoate) (PHA) biosynthesis behavior of Pseudomonas putida Bet001." Biotechnology Progress. (Demonstrates mcl-PHA analysis). Link

• National Center for Biotechnology Information (2023). "PubChem Compound Summary for CID 11830182, Methyl 3-hydroxynonanoate." PubChem. Link

• Lee, E.Y., & Choi, C.Y. (1999). "Gas chromatography-mass spectrometric analysis of polyhydroxyalkanoates." Journal of Microbiology and Biotechnology.

Sources

• 1. Evaluation of a Rapid Method for the Quantitative Analysis of Fatty Acids in Various Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Methyl (3R)-3-hydroxynonanoate in Biodegradable Polymers

This Application Note and Protocol Guide details the utilization of Methyl (3R)-3-hydroxynonanoate (M3HN), a chiral building block for synthesizing medium-chain-length polyhydroxyalkanoates (mcl-PHAs).

Executive Summary

Methyl (3R)-3-hydroxynonanoate (CAS: [Specific CAS if available, typically derivatives are cited]) is the methyl ester precursor to Poly(3-hydroxynonanoate) (P3HN) . Unlike short-chain PHAs (like PHB) which are brittle and highly crystalline, P3HN is an elastomeric mcl-PHA with low crystallinity and a low melting point (

).

This molecule is critical for researchers developing soft tissue scaffolds (vascular grafts, nerve conduits) and hydrophobic drug delivery systems . Its (R)-configuration ensures stereoregularity, which is essential for enzymatic recognition during biodegradation and mechanical consistency.

Key Technical Advantages[1]

• Elastomeric Behavior: High elongation at break (

  ) makes it ideal for dynamic physiological environments.

• Green Polymerization: Can be polymerized in vitro using immobilized lipases (e.g., CALB), avoiding the endotoxin contamination risks associated with bacterial fermentation.

• Surface Erosion: Degrades via surface erosion rather than bulk degradation, providing linear drug release profiles.

Synthesis Protocol: Enzyme-Catalyzed Transesterification

Objective: Synthesize Poly(3-hydroxynonanoate) (P3HN) from Methyl (3R)-3-hydroxynonanoate via Ring-Opening Polymerization (ROP) or Polycondensation using Candida antarctica Lipase B (CALB).

Materials Required[2][3][4][5][6][7][8][9][10][11]

• Monomer: Methyl (3R)-3-hydroxynonanoate (Purity

  , enantiomeric excess ).

• Catalyst: Novozym 435 (Immobilized Candida antarctica Lipase B).

• Solvent: Diphenyl ether or Toluene (Anhydrous).

• Desiccant: Molecular Sieves (4Å) to remove methanol byproduct.

Step-by-Step Methodology

Phase A: Pre-reaction Preparation

• Drying: Dry the Novozym 435 in a vacuum oven at

  for 24 hours to remove trace water (water acts as a chain terminator).

• Monomer Purification: If the monomer appears yellow or has an acid value

  , pass it through a neutral alumina column to remove free acids.

Phase B: Polymerization[1]

• Setup: In a flame-dried round-bottom flask, dissolve 10 mmol of Methyl (3R)-3-hydroxynonanoate in 10 mL of anhydrous diphenyl ether.

• Initiation: Add dried Novozym 435 (10% w/w relative to monomer).

• Reaction:

  • Attach a vacuum line or a Dean-Stark trap containing molecular sieves to continuously remove the methanol byproduct. Note: Methanol removal is the rate-limiting step for high molecular weight.

  • Heat to

    under mild vacuum ( ) for 6 hours, then increase vacuum ( ) for 48–72 hours.

• Termination: Cool the reaction to room temperature and dilute with chloroform. Filter off the immobilized enzyme.

Phase C: Purification

• Precipitation: Concentrate the chloroform solution to

  . Dropwise add this solution into cold methanol ( , 10-fold excess) under vigorous stirring.

• Collection: Collect the white, rubbery precipitate via centrifugation (

  , 10 min).

• Drying: Dry under high vacuum at room temperature for 24 hours.

Characterization Protocols

To validate the structure and purity of the synthesized P3HN, use the following self-validating analytical loop.

A. Nuclear Magnetic Resonance ( -NMR)

Solvent:

Target Signals:

• 5.2 ppm (Multiplet, 1H): Chiral methine proton ( ) indicating ester linkage formation. Shift from monomer ( ) confirms polymerization.
• 2.5 ppm (Multiplet, 2H): -methylene protons ( ).
• 0.9 ppm (Triplet, 3H): Terminal methyl group.

• End-Group Analysis: Look for residual methoxy peak at

  to calculate (Number Average Molecular Weight).

B. Gel Permeation Chromatography (GPC)

• Standard: Polystyrene standards.

• Eluent: Chloroform or THF.

• Expected Outcome:

  range (enzymatic route) vs. (bacterial route). PDI should be for enzymatic synthesis.

C. Thermal Analysis (DSC)

• Protocol: Heat from

  to at .

• Key Parameters:

  • (Glass Transition): to .
  • (Melting Point): (Broad peak due to low crystallinity).

Application Workflows

Application 1: Electrospun Nerve Conduits

P3HN is ideal for nerve regeneration due to its low stiffness (modulus

), which matches nerve tissue better than PLGA or PCL.

• Solution Prep: Dissolve P3HN (15% w/v) in Hexafluoroisopropanol (HFIP).

• Spinning: Voltage

  , Distance , Flow rate .

• Result: Aligned fibers promoting Schwann cell migration.

Application 2: Hydrophobic Drug Microspheres

• Method: Oil-in-Water (O/W) Emulsion Solvent Evaporation.

• Organic Phase: 100 mg P3HN + 10 mg Drug (e.g., Paclitaxel) in 5 mL

  .

• Aqueous Phase: 1% PVA solution.

• Process: Emulsify (sonication), evaporate solvent, centrifuge.

Visualizations

Diagram 1: Chemo-Enzymatic Polymerization Cycle

This diagram illustrates the mechanism of CALB-catalyzed transesterification and the critical methanol removal step.

Caption: Mechanism of CALB-mediated transesterification. Continuous removal of methanol drives the equilibrium toward high molecular weight polymer.

Diagram 2: Biomedical Processing Workflow

Logic flow for selecting the processing method based on the target tissue application.

Caption: Decision matrix for processing P3HN into functional biomaterials based on therapeutic targets.

References

• Rai, R., et al. (2011). Medium chain length polyhydroxyalkanoates, promising new biomedical materials for the future. Materials Science and Engineering: R: Reports. Link

• Kobayashi, S. (2010). Lipase-catalyzed polyester synthesis: a green polymer chemistry. Proceedings of the Japan Academy, Series B. Link

• Chen, G.Q., & Wu, Q. (2005). The application of polyhydroxyalkanoates as tissue engineering materials. Biomaterials. Link

• Zinn, M., et al. (2001). Occurrence, synthesis and medical application of bacterial polyhydroxyalkanoate. Advanced Drug Delivery Reviews. Link

• Gross, R.A., et al. (2001). Polymerization of hydroxyalkanoates. Biomacromolecules.

Sources

• 1. Post-Synthetic Enzymatic and Chemical Modifications for Novel Sustainable Polyesters - PMC [pmc.ncbi.nlm.nih.gov]

Application and Protocol Guide for the Biocatalytic Production of Enantiopure Hydroxynonanoates

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Chiral Hydroxynonanoates

Enantiomerically pure long-chain hydroxy fatty acids, such as hydroxynonanoates, are valuable chiral building blocks in the synthesis of a variety of biologically active molecules and pharmaceuticals.[1][2] Their specific stereochemistry is often crucial for therapeutic efficacy and can significantly influence pharmacological profiles. Traditional chemical methods for obtaining single enantiomers can be complex, costly, and may generate hazardous waste. Biocatalysis has emerged as a powerful and sustainable alternative, offering high selectivity under mild reaction conditions.[3][4]

This guide provides a detailed protocol for the biocatalytic production of enantiopure hydroxynonanoates via lipase-catalyzed kinetic resolution of a racemic ester. The principles and methodologies described herein are designed to be adaptable for various positional isomers of hydroxynonanoate.

Core Principle: Enzymatic Kinetic Resolution

Kinetic resolution is a process where one enantiomer of a racemic mixture reacts at a significantly faster rate than the other in the presence of a chiral catalyst, in this case, an enzyme. This difference in reaction rates allows for the separation of the two enantiomers. In the context of this protocol, we will utilize a lipase to selectively acylate one enantiomer of a racemic hydroxynonanoate ester, leaving the unreacted enantiomer in high enantiomeric excess.

Experimental Workflow Overview

The overall process for producing enantiopure hydroxynonanoates can be broken down into three key stages:

• Biocatalytic Kinetic Resolution: Enzymatic acylation of the racemic hydroxynonanoate.

• Separation and Purification: Isolation of the desired unreacted enantiomer and the acylated product.

• Chiral Analysis: Determination of the enantiomeric excess of the product.

Figure 1: General workflow for the biocatalytic production and analysis of enantiopure hydroxynonanoates.

Part 1: Biocatalytic Kinetic Resolution Protocol

This protocol details the enzymatic kinetic resolution of racemic ethyl 9-hydroxynonanoate using an immobilized lipase.

Materials and Reagents

• Racemic ethyl 9-hydroxynonanoate

• Immobilized Candida antarctica Lipase B (CAL-B, e.g., Novozym® 435)

• Acyl donor (e.g., vinyl acetate or acetic anhydride)

• Organic solvent (e.g., acetonitrile or toluene)[5]

• Phosphate buffer (e.g., 50 mM, pH 7.0)

• Magnetic stirrer and stir bar

• Temperature-controlled reaction vessel or incubator

Rationale for Component Selection

• Candida antarctica Lipase B (CAL-B): This lipase is widely used in biocatalysis due to its broad substrate specificity, high enantioselectivity, and stability in organic solvents.[6] Its immobilization enhances reusability and simplifies downstream processing.

• Acyl Donor: Vinyl acetate is often preferred as it produces acetaldehyde as a byproduct, which is volatile and easily removed, driving the equilibrium towards product formation.

• Solvent: Acetonitrile is a greener solvent alternative to toluene and has been shown to be effective in lipase-catalyzed resolutions.[5] The choice of solvent can significantly impact enzyme activity and enantioselectivity.

Step-by-Step Protocol

• Reaction Setup:

  • To a 50 mL flask, add racemic ethyl 9-hydroxynonanoate (e.g., 1 mmol, 202.3 mg).

  • Add 20 mL of acetonitrile.

  • Add the acyl donor. For vinyl acetate, a molar excess is recommended (e.g., 3 mmol, 258.3 mg).

  • Add the immobilized CAL-B (e.g., 10-20% w/w of the substrate).

• Reaction Execution:

  • Seal the flask and place it in a temperature-controlled shaker or on a magnetic stirrer at a controlled temperature, typically between 30-40°C.[5]

  • Monitor the reaction progress over time (e.g., 24-48 hours) by taking small aliquots.[5]

• Reaction Monitoring:

  • The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the starting alcohol and the appearance of the acetylated product.

  • The goal is to stop the reaction at approximately 50% conversion to achieve the highest possible enantiomeric excess for both the remaining substrate and the product.

• Reaction Termination and Enzyme Recovery:

  • Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme.

  • The enzyme can be washed with fresh solvent and dried for reuse in subsequent batches.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product mixture containing the unreacted (S)- or (R)-ethyl 9-hydroxynonanoate and the acylated (R)- or (S)-ethyl 9-acetoxynonanoate.

Part 2: Separation and Purification

The crude product mixture is separated using standard column chromatography techniques.

Materials and Equipment

• Silica gel for column chromatography

• Solvent system (e.g., a gradient of ethyl acetate in hexane)

• Glass column

• Fraction collector (optional)

• Rotary evaporator

Protocol

• Column Packing: Prepare a silica gel column using a suitable slurry packing method with the initial mobile phase (e.g., 5% ethyl acetate in hexane).

• Sample Loading: Dissolve the crude product mixture in a minimal amount of the mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity (e.g., from 5% to 30% ethyl acetate in hexane). The less polar acylated product will elute first, followed by the more polar unreacted alcohol.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify the pure fractions of each component.

• Solvent Removal: Combine the pure fractions of the desired enantiomer and remove the solvent using a rotary evaporator to yield the enantiopure hydroxynonanoate.

Part 3: Chiral Analysis for Enantiomeric Excess Determination

The enantiomeric excess (ee%) of the purified hydroxynonanoate is determined using chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Chiral HPLC Method

Chiral HPLC is a powerful technique for separating enantiomers.[7] The choice of the chiral stationary phase (CSP) is critical for achieving separation.[8]

Figure 2: Workflow for chiral HPLC analysis.

Recommended HPLC Conditions

Parameter	Recommended Setting
Column	Chiralpak AD-H or equivalent amylose-based CSP[9]
Mobile Phase	n-Hexane / Isopropanol (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm or Refractive Index (RI)
Injection Volume	10 µL

Sample Preparation and Analysis

• Prepare a standard solution of the purified hydroxynonanoate in the mobile phase at a concentration of approximately 1 mg/mL.

• Inject the sample onto the chiral HPLC system.

• The two enantiomers will elute at different retention times.

• Calculate the enantiomeric excess using the peak areas of the two enantiomers:

  • ee% = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Chiral GC Method

For more volatile derivatives, chiral GC can be an effective alternative.[10][11] The hydroxynonanoate may need to be derivatized (e.g., methylation of the carboxylic acid and silylation of the hydroxyl group) to improve volatility.

Recommended GC Conditions

Parameter	Recommended Setting
Column	Cyclodextrin-based chiral capillary column (e.g., Rt-βDEXsm)[10]
Carrier Gas	Helium or Hydrogen
Injector Temperature	250°C
Detector Temperature	250°C (FID)
Oven Program	Start at a suitable temperature (e.g., 100°C) and ramp up to a final temperature (e.g., 220°C)

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Conversion	- Insufficient enzyme activity- Inappropriate reaction conditions	- Increase enzyme loading- Optimize temperature and pH- Screen different solvents
Low Enantioselectivity	- Non-optimal enzyme- Reaction proceeded beyond 50% conversion	- Screen other lipases or alcohol dehydrogenases[12]- Carefully monitor reaction progress and stop at ~50% conversion
Poor Peak Separation in Chiral HPLC	- Incorrect chiral column- Non-optimal mobile phase	- Screen different chiral stationary phases[13]- Adjust the mobile phase composition (ratio of polar to non-polar solvent)

Conclusion

This guide provides a comprehensive framework for the biocatalytic production and analysis of enantiopure hydroxynonanoates. The use of lipase-catalyzed kinetic resolution offers a green and efficient method for obtaining these valuable chiral molecules. The detailed protocols for synthesis, purification, and chiral analysis serve as a robust starting point for researchers in drug discovery and fine chemical synthesis. Further optimization of enzyme selection, reaction conditions, and analytical methods may be required for specific hydroxynonanoate isomers and applications.

References

• Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. IRIS . (2021-01-01). [Link]

• Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients. ChemRxiv. [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. (2022-11-03). [Link]

• Model kinetic resolution of a racemic ester catalyzed by the lipase from Geobacillus thermoleovorans CCR11 improved by rational design. ResearchGate. [Link]

• Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Almac. [Link]

• Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. PubMed. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Kinetic resolution of amino acid esters catalyzed by lipases. PubMed. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Alcohol Dehydrogenases as Catalysts in Organic Synthesis. Frontiers in Catalysis. [Link]

• Impact and Relevance of Alcohol Dehydrogenase Enantioselectivities on Biotechnological Applications. PubMed. [Link]

• Biocatalysis: Enzymatic Synthesis for Industrial Applications. PMC - NIH. [Link]

• Synthesis of Novel Polymer-Assisted Organic-Inorganic Hybrid Nanoflowers and Their Application in Cascade Biocatalysis. MDPI. [Link]

• New alcohol dehydrogenases for the synthesis of chiral compounds. PubMed. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Influence of deep eutectic solvents on redox biocatalysis involving alcohol dehydrogenases. Royal Society of Chemistry. [Link]

• Industrial applications of immobilized nano-biocatalysts. Springer. [Link]

• How can we separate a pair of enantiomers by using chiral HPLC ? ResearchGate. [Link]

• Alcohol Dehydrogenases with anti‐Prelog Stereopreference in Synthesis of Enantiopure Alcohols. PMC - NIH. [Link]

• Polymeric nanoreactors for catalytic applications. Comptes Rendus Chimie. [Link]

• Contemporary Analysis of Chiral Molecules. LCGC International - Chromatography Online. [Link]

• 1.4: Chiral Gas Chromatography. Chemistry LibreTexts. [Link]

• An Update: Enzymatic Synthesis for Industrial Applications. PMC - NIH. [Link]

Sources

• 1. Alcohol Dehydrogenases with anti‐Prelog Stereopreference in Synthesis of Enantiopure Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. almacgroup.com [almacgroup.com]
• 3. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Update: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Impact and relevance of alcohol dehydrogenase enantioselectivities on biotechnological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Precision Engineering of Biodegradable Matrices: Utilizing Methyl (3R)-3-hydroxynonanoate

Executive Summary

This application note details the strategic incorporation of Methyl (3R)-3-hydroxynonanoate into advanced drug delivery systems (DDS). While often viewed merely as an analytical standard or metabolic intermediate, this specific chiral ester serves as a high-value "chiral synthon" for the precision synthesis of medium-chain-length polyhydroxyalkanoates (mcl-PHAs) . Unlike short-chain PHAs (e.g., PHB), which are brittle and crystalline, polymers derived from the 3-hydroxynonanoate monomer exhibit elastomeric properties, low melting temperatures, and superior lipophilicity.

This guide focuses on the chemo-enzymatic polymerization of Methyl (3R)-3-hydroxynonanoate to create defined biodegradable matrices and their subsequent formulation into lipid-polymer hybrid nanoparticles.

Part 1: Scientific Rationale & Mechanism

The Chiral Advantage

The (3R) configuration is non-negotiable for biological applications. Endogenous depolymerases and metabolic pathways in mammalian tissues recognize the (R)-stereocenter. Utilizing the methyl ester form allows for:

• Enzymatic Recognition: Lipases (e.g., Candida antarctica Lipase B) can catalyze the polycondensation of the ester with high enantioselectivity, preserving the optical purity of the backbone.

• Tunable Degradation: The C9 backbone (nonanoate) introduces significant hydrophobicity compared to butyrate (C4) or valerate (C5) derivatives. This slows hydrolytic degradation, making it ideal for sustained-release implants or depots (weeks to months).

Material Properties of the Resulting Matrix

Incorporating Methyl (3R)-3-hydroxynonanoate into a polymer chain (homopolymer or copolymer) drastically alters the thermal profile:

• Glass Transition (Tg): Shifts below body temperature (-35°C to -15°C), ensuring the matrix remains rubbery and flexible in vivo.

• Crystallinity: The long alkyl side chain hinders chain packing, reducing crystallinity. This prevents the "burst release" often seen in highly crystalline PLGA or PHB systems due to matrix cracking.

Part 2: Experimental Protocols

Protocol A: Chemo-Enzymatic Polycondensation

Objective: Synthesize Poly(3-hydroxynonanoate) [P(3HN)] directly from Methyl (3R)-3-hydroxynonanoate using a green, solvent-free enzymatic route.

Materials:

• Monomer: Methyl (3R)-3-hydroxynonanoate (>98% purity).

• Catalyst: Immobilized Lipase B from Candida antarctica (CALB) (e.g., Novozym 435).

• Solvent: None (Bulk polymerization) or Diphenyl ether (if viscosity is high).

• Equipment: Vacuum manifold, temperature-controlled oil bath, mechanical stirrer.

Workflow:

• Catalyst Drying: Dry the immobilized lipase (10% w/w relative to monomer) in a vacuum desiccator over P₂O₅ for 24 hours to remove trace water (water competes with methanol, causing hydrolysis instead of polymerization).

• Reaction Initiation:

  • Load Methyl (3R)-3-hydroxynonanoate into a round-bottom flask.

  • Add the dried lipase.

  • Heat to 80°C under argon atmosphere with gentle stirring (150 rpm).

• Equilibrium Shift (The Critical Step):

  • The reaction produces methanol as a byproduct.

  • Apply vacuum (gradually reducing to <5 mbar) after 2 hours.

  • Maintain reaction for 48–72 hours. The vacuum actively removes methanol, driving the equilibrium toward high molecular weight polymer formation (Le Chatelier's principle).

• Purification:

  • Dissolve the crude viscous product in minimal Chloroform.

  • Filter to remove the immobilized enzyme (enzyme can be washed and reused).

  • Precipitate the polymer dropwise into cold Methanol (10:1 ratio of Methanol:Chloroform).

  • Centrifuge and dry under vacuum.

Yield Expectation: 60–80% viscous polyester. Target Mw: 15,000 – 40,000 Da (dependent on reaction time and vacuum efficiency).

Protocol B: Formulation of P(3HN) Nanocarriers

Objective: Encapsulate a hydrophobic model drug (e.g., Paclitaxel or Curcumin) using the synthesized P(3HN) via Nanoprecipitation.

Materials:

• Polymer: Synthesized P(3HN).[1]

• Drug: Hydrophobic active pharmaceutical ingredient (API).

• Solvent: Acetone (miscible with water).

• Surfactant: Poloxamer 188 or PVA (0.5% w/v in water).

Step-by-Step:

• Organic Phase Preparation:

  • Dissolve 50 mg P(3HN) and 5 mg Drug in 5 mL Acetone.

  • Ensure complete solubilization (sonicate if necessary).

• Aqueous Phase Preparation:

  • Prepare 20 mL of 0.5% Poloxamer 188 solution. Filter through 0.22 µm membrane.

• Nanoprecipitation:

  • Place aqueous phase under magnetic stirring (500 rpm).

  • Inject the organic phase into the aqueous phase using a syringe pump (rate: 0.5 mL/min). Note: The rapid diffusion of acetone into water causes the hydrophobic polymer to collapse instantly, trapping the drug.

• Solvent Removal:

  • Stir the suspension open to air for 4 hours (or use a rotary evaporator at reduced pressure) to eliminate acetone.

• Collection:

  • Centrifuge at 15,000 x g for 30 mins.

  • Wash pellet with DI water to remove excess surfactant.

  • Lyophilize with a cryoprotectant (e.g., Trehalose 5%).

Part 3: Visualization & Logic

Mechanistic Pathway: Enzymatic Polymerization

The following diagram illustrates the molecular transformation from the methyl ester monomer to the polyester matrix, highlighting the methanol removal step critical for chain growth.

Caption: Figure 1. Lipase-catalyzed polycondensation of Methyl (3R)-3-hydroxynonanoate. Vacuum removal of methanol is the thermodynamic driver for high molecular weight polymer formation.

Formulation Workflow: Nanoprecipitation

This workflow visualizes the physical chemistry governing the self-assembly of the drug-loaded nanocarriers.

Caption: Figure 2. Nanoprecipitation mechanism. The rapid diffusion of acetone into water triggers the hydrophobic collapse of P(3HN), entrapping the drug.

Part 4: Data Summary & Characterization

To validate the successful incorporation of the methyl ester into a functional delivery system, the following parameters must be assessed.

Parameter	Method	Expected Outcome for P(3HN)	Relevance to Drug Delivery
Molecular Weight (Mw)	Gel Permeation Chromatography (GPC)	15,000 – 45,000 Da	Determines degradation rate and mechanical strength.
Polydispersity Index (PDI)	GPC	1.5 – 2.0	Indicates uniformity of polymer chains; critical for reproducible release kinetics.
Melting Point (Tm)	DSC	45°C – 60°C	Low Tm allows for easier processing and "melt" blending without degrading sensitive drugs.
Glass Transition (Tg)	DSC	-35°C to -25°C	Ensures the matrix is flexible (rubbery) at body temp, preventing brittle fracture.
Encapsulation Efficiency	HPLC (of supernatant)	> 85% for hydrophobic drugs	High lipophilicity of the nonanoate side chain improves affinity for hydrophobic drugs.

References

• Polyhydroxyalkanoates in Drug Delivery

  • Title: Polyhydroxyalkanoate Nanocarriers for Effective Drug Delivery.[2][3]

  • Source: Encyclopedia.pub / MDPI.

  • URL:[Link]

• Enzymatic Synthesis of Polyesters: Title: Enzymatic polymerization of polyesters: A review. Source: Biomacromolecules (ACS). Note: General reference for CALB-mediated synthesis mechanisms cited in Protocol A.

• Properties of 3-Hydroxynonanoate Derivatives

  • Title: Structures of poly-3-hydroxynonanoate (PHN) and unsaturated poly-3-hydroxynonanoate.[4]

  • Source: ResearchG

  • URL:[Link]

• Microneedle Applications (Related Copolymer)

  • Title: Solid Microneedles from Poly(3-hydroxybutyrate-co-3-hydroxyvalerate-co-3-hydroxyhexanoate).[5]

  • Source: Pharmaceutics (NIH/PubMed).

  • URL:[Link]

• Chemical Profile

  • Title: Methyl 3-hydroxynonano

  • Source: Cayman Chemical.[6][7]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. mdpi.com [mdpi.com]
• 3. Polyhydroxyalkanoate Nanocarriers for Effective Drug Delivery | Encyclopedia MDPI [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. Solid Microneedles from Poly(3-hydroxybutyrate-co-3-hydroxyvalerate-co-3-hydroxyhexanoate): A Solvent-Free, Biodegradable Platform for Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methyl (3R)-3-hydroxyhexanoate [myskinrecipes.com]
• 7. caymanchem.com [caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Hydroxynonanoate Esterification

Welcome to the technical support center for the esterification of hydroxynonanoates. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of molecules. Here, we move beyond simple protocols to explore the underlying principles that govern reaction success, providing you with the causal understanding needed to troubleshoot and optimize your experiments effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the esterification of hydroxynonanoates, focusing on the widely used Fischer-Speier esterification method.

Q1: What is the fundamental mechanism of an acid-catalyzed esterification of a hydroxynonanoate?

A1: The Fischer-Speier esterification is a classic acid-catalyzed nucleophilic acyl substitution reaction.[1][2] For a hydroxynonanoate, the process involves the conversion of the carboxylic acid group into an ester in the presence of an alcohol and a strong acid catalyst. The mechanism proceeds through several equilibrium steps:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon significantly more electrophilic.[3]

• Nucleophilic Attack: A molecule of the alcohol acts as a nucleophile, attacking the activated carbonyl carbon. This forms a tetrahedral intermediate.[1]

• Proton Transfer: A proton is transferred from the oxonium ion (the attacking alcohol group) to one of the hydroxyl groups. This converts a hydroxyl group into a good leaving group (water).[3]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl group.[3]

• Deprotonation: The protonated ester is deprotonated (often by the water that was just eliminated or the conjugate base of the acid catalyst) to yield the final ester product and regenerate the acid catalyst.[4]

This entire process is reversible.[5]

Q2: Why is an acid catalyst necessary, and which ones are most effective?

A2: An acid catalyst is crucial because carboxylic acids are not sufficiently electrophilic to be attacked by neutral alcohols. The catalyst protonates the carbonyl group, activating it for nucleophilic attack.[4] Without a catalyst, the reaction is impractically slow.

Commonly used and effective catalysts include:

• Strong Brønsted acids: Concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are the most common choices.[1] Sulfuric acid also acts as a dehydrating agent, helping to drive the equilibrium forward.[5]

• Lewis acids: Boron trifluoride (BF₃) can also be used.[6]

• Heterogeneous catalysts: Acidic resins like Amberlyst 15 offer the advantage of easy removal from the reaction mixture by simple filtration, simplifying the workup process.[7]

Q3: Can this reaction be performed under basic conditions?

A3: No, esterification of a carboxylic acid does not work under basic conditions. A base (like hydroxide or an alkoxide) will readily deprotonate the carboxylic acid to form a carboxylate salt.[8] This carboxylate anion is electron-rich and thus resistant to nucleophilic attack at the carbonyl carbon, effectively shutting down the reaction.[3] The base-catalyzed hydrolysis of an ester (saponification) is favorable, but the reverse reaction is not.[8][9]

Section 2: Optimizing Key Reaction Parameters

The success of a hydroxynonanoate esterification hinges on carefully controlling the reaction equilibrium. The reaction is governed by Le Châtelier's principle, where the equilibrium can be shifted toward the product side by either using an excess of one reactant or by removing a product as it is formed.[3][4]

Parameter	Recommended Range	Rationale & Expert Insights
Alcohol to Acid Molar Ratio	3:1 to 10:1 (or using alcohol as solvent)	Using a large excess of the alcohol shifts the reaction equilibrium towards the products, increasing the yield.[6][10] When feasible, using the alcohol as the reaction solvent is a common and effective strategy.[1]
Catalyst Loading	1-5 mol% (relative to carboxylic acid)	A catalytic amount is sufficient. Higher loadings do not significantly increase yield but can complicate the workup and may promote side reactions like dehydration of the alcohol or the hydroxynonanoate backbone.
Temperature	Reflux temperature of the alcohol/solvent	Heating is required to overcome the activation energy and increase the reaction rate.[5] Running the reaction at the reflux temperature of the chosen alcohol (e.g., ~78°C for ethanol, ~118°C for n-butanol) is a standard practice.[6]
Water Removal	Continuous	Water is a product, and its presence will drive the equilibrium back towards the starting materials, lowering the yield.[3] Continuous removal is critical for achieving high conversion. This can be accomplished by using a Dean-Stark apparatus with a solvent like toluene that forms an azeotrope with water, or by using a large excess of a dehydrating catalyst like H₂SO₄.[3][5]

Section 3: Troubleshooting Guide

Q: My reaction yield is very low, and TLC/GC analysis shows a significant amount of unreacted hydroxynonanoic acid. What went wrong?

A: This is the most common issue and almost always points to an unfavorable equilibrium position.

• Cause 1: Inadequate Water Removal. This is the primary culprit. The water produced during the reaction is hydrolyzing your ester product back to the starting materials.[3][9]

  • Solution: If not already in use, employ a Dean-Stark apparatus to physically remove water from the reaction mixture.[3] Ensure your glassware is thoroughly dried before starting the reaction. If using a dehydrating catalyst like H₂SO₄, ensure it is a fresh, concentrated stock.

• Cause 2: Insufficient Excess of Alcohol. The molar ratio of alcohol to carboxylic acid may be too low to effectively shift the equilibrium.

  • Solution: Increase the excess of the alcohol. A common strategy is to use the alcohol as the solvent for the reaction, ensuring a very large molar excess.[1]

• Cause 3: Inactive Catalyst. Your acid catalyst may be old or hydrated.

  • Solution: Use a fresh bottle of concentrated sulfuric acid or freshly recrystallized p-TsOH. If using a solid acid catalyst like a resin, ensure it has been properly activated and dried according to the manufacturer's instructions.

Q: I am observing the formation of an unexpected side product. What could it be?

A: With a bifunctional molecule like a hydroxynonanoate, a few side reactions are possible, especially under harsh conditions.

• Cause 1: Intramolecular Esterification (Lactonization). The hydroxyl group on the hydroxynonanoate can attack its own carboxyl group, especially if the resulting ring is stable (e.g., 5- or 6-membered rings). For 9-hydroxynonanoic acid, this would form a 10-membered lactone, which is less favorable but still possible, particularly at high dilution.

  • Solution: Run the reaction at a higher concentration to favor the intermolecular reaction with the alcohol over the intramolecular cyclization.

• Cause 2: Dehydration. The strong acid catalyst and heat can potentially dehydrate the secondary alcohol on the hydroxynonanoate backbone, leading to an unsaturated nonanoate ester.

  • Solution: Lower the reaction temperature if possible, though this will also slow the desired reaction. Use the minimum effective amount of catalyst. A milder catalyst like Amberlyst resin may be less prone to causing dehydration.[7]

• Cause 3: Dimerization/Oligomerization. One molecule of hydroxynonanoic acid can act as the "alcohol" and another as the "acid," leading to the formation of polyester dimers or oligomers. This is the basis for producing polyhydroxyalkanoates.[11]

  • Solution: This is more likely if the external alcohol concentration is too low. Ensure a large excess of the simple alcohol (e.g., ethanol, butanol) is present to outcompete the hydroxynonanoate's own hydroxyl group.

Q: The workup is difficult, and I'm getting emulsions during the aqueous wash. How can I resolve this?

A: Emulsions are common when dealing with long-chain fatty acids and their esters, which have surfactant-like properties.

• Solution 1: Brine Wash. After neutralizing the acid, perform the aqueous washes with a saturated sodium chloride (brine) solution instead of deionized water. The increased ionic strength of the aqueous phase helps to break emulsions by reducing the solubility of organic compounds.

• Solution 2: Centrifugation. If a stable emulsion persists, transferring the mixture to centrifuge tubes and spinning for a few minutes can often force the layers to separate.[10]

• Solution 3: Add More Solvent. Diluting the organic layer with more solvent can sometimes break up an emulsion.

Section 4: Experimental Protocols

General Protocol for Esterification of 9-Hydroxynonanoic Acid with Ethanol

This protocol details a standard lab-scale synthesis of ethyl 9-hydroxynonanoate.

Materials:

• 9-Hydroxynonanoic acid (1.0 eq)

• Ethanol (200 proof, anhydrous, used as solvent)

• Concentrated Sulfuric Acid (H₂SO₄, ~2 mol%)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 9-hydroxynonanoic acid.

• Reagent Addition: Add a large excess of anhydrous ethanol to the flask to act as both reactant and solvent (e.g., 20-30 mL per gram of acid).

• Catalyst Addition: While stirring, slowly and carefully add the catalytic amount of concentrated sulfuric acid.

• Reaction: Heat the mixture to a gentle reflux (approximately 78-80°C) using a heating mantle.[5] Allow the reaction to proceed for 2-4 hours. Monitor the reaction progress by TLC or GC analysis if desired.

• Cooling & Concentration: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.[10] Reduce the volume of the ethanol using a rotary evaporator.

• Workup - Neutralization: Dilute the residue with an organic solvent (e.g., ethyl acetate) and transfer it to a separatory funnel. Slowly add saturated sodium bicarbonate solution to neutralize the sulfuric acid catalyst. Caution: CO₂ gas will be evolved. Vent the funnel frequently. Continue adding until the aqueous layer is neutral or slightly basic (test with pH paper).

• Workup - Extraction: Separate the layers. Wash the organic layer sequentially with water and then with brine to remove residual salts and help break any emulsions.

• Drying and Filtration: Dry the isolated organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Final Concentration: Concentrate the filtrate using a rotary evaporator to yield the crude ethyl 9-hydroxynonanoate.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel.

Monitoring the Reaction

• Thin-Layer Chromatography (TLC): A simple and effective method. The ester product will be less polar than the starting carboxylic acid, resulting in a higher Rf value.

• Gas Chromatography (GC) / Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are ideal for quantitative analysis, allowing you to determine the conversion rate and check for the presence of side products with high accuracy.[12][13]

References

• Margarida, B. R., Flores, L. I., de Lima Luz Junior, L. F., & Lenzi, M. K. (2021). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. Angolan Industry and Chemical Engineering Journal. Available at: [Link]

• MDPI. (n.d.). Optimization of the Acid Value Reduction in High Free Fatty Acid Crude Palm Oil via Esterification with Different Grades of Ethanol for Batch and Circulation Processes. MDPI. Available at: [Link]

• Master Organic Chemistry. (2022). Fischer Esterification. Master Organic Chemistry. Available at: [Link]

• Unknown. (n.d.). Fischer Esterification. Source not specified. Available at: [Link]

• NCERT. (n.d.). Tests for Functional Groups. National Council of Educational Research and Training. Available at: [Link]

• Science Ready. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. Available at: [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters (Saponification). Master Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Production of 9-Hydroxynonanoic Acid from Methyl Oleate and Conversion into Lactone Monomers for the Synthesis of Biodegradable Polylactones. ResearchGate. Available at: [Link]

• Rakickas, T., et al. (1999). Preparation of ω-Hydroxynonanoic Acid and Its Ester Derivatives. Journal of the American Oil Chemists' Society. Available at: [Link]

• Chemistry Steps. (n.d.). Ester Reactions Summary and Practice Problems. Chemistry Steps. Available at: [Link]

• Clark, J. (n.d.). Esterification. Chemguide. Available at: [Link]

• Real Chemistry. (2022). Predicting the product of an esterification reaction. YouTube. Available at: [Link]

• Khan Academy. (n.d.). Saponification - Base promoted ester hydrolysis. Khan Academy. Available at: [Link]

• Khan Academy. (2014). Preparation of esters via Fischer esterification. Khan Academy. Available at: [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. University of Calgary. Available at: [Link]

• NIH. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. National Center for Biotechnology Information. Available at: [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. OperaChem. Available at: [Link]

• Z. Petrovic, et al. (2008). Preparation of 9-hydroxynonanoic acid methyl ester by ozonolysis of vegetable oils and its polycondensation. SciSpace. Available at: [Link]

• Chemistry LibreTexts. (2023). Fischer Esterification. Chemistry LibreTexts. Available at: [Link]

• ResearchGate. (n.d.). Preparation of ω-hydroxynonanoic acid and its ester derivatives. ResearchGate. Available at: [Link]

• PubMed. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PubMed. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. scienceready.com.au [scienceready.com.au]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Ester Reactions Summary and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 10. cerritos.edu [cerritos.edu]
• 11. scispace.com [scispace.com]
• 12. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enantiomeric Excess (ee) Determination in Chiral Synthesis

Welcome to the Technical Support Center for enantiomeric excess (ee) determination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of chiral analysis. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and ensure the integrity of your results.

Section 1: Foundational Concepts & Initial Checks

Before delving into complex troubleshooting, it's crucial to have a solid understanding of the fundamentals and to rule out simple errors.

Q1: What is enantiomeric excess (ee) and how is it calculated?

A1: Enantiomeric excess is a measure of the purity of a chiral sample, indicating how much more of one enantiomer is present compared to the other.[1] A racemic mixture, containing equal amounts of both enantiomers, has an ee of 0%, while a sample with only one enantiomer has an ee of 100%.[1]

The most common formulas for calculating ee are:

• From percentages of enantiomers:

  • ee (%) = |(% Major Enantiomer) - (% Minor Enantiomer)|[1][2]

  • For example, a mixture with 80% R-enantiomer and 20% S-enantiomer has an ee of 60% (80% - 20%).[1][2]

• From concentrations:

  • ee (%) = (|[R] - [S]| / |[R] + [S]|) * 100[3][4]

• From optical rotation (Optical Purity):

  • ee (%) = ([α]observed / [α]pure) * 100[1][3]

  • Where [α]observed is the specific rotation of the mixture and [α]pure is the specific rotation of the pure major enantiomer.[1][3] It's important to note that this method can be unreliable due to factors like the presence of optically active impurities or non-linear relationships between optical rotation and ee (the Horeau Effect).[5][6]

Q2: My ee value is unexpected. What are the first things I should check?

A2: Before questioning your analytical method, always perform these preliminary checks:

• Sample Integrity: Has the sample been properly stored? Could racemization have occurred during storage or sample preparation?[7] Racemization is the process where an enantiomerically enriched sample converts to a racemic mixture.[8]

• Standard Purity: Are your enantiomeric standards truly pure? Impurities can significantly affect calibration and results.

• Sample Preparation: Was the sample dissolved in the correct solvent and at the appropriate concentration? Inaccurate sample preparation is a common source of error.[9]

Section 2: Troubleshooting Chiral Chromatography (HPLC & GC)

Chiral chromatography is the most widely used technique for determining ee.[1] However, it is not without its challenges.

Guide 1: Poor Peak Resolution in Chiral HPLC/GC

Q3: My enantiomer peaks are co-eluting or have poor resolution (Rs < 1.5). How can I improve this?

A3: Poor resolution is a common issue that directly impacts the accuracy of ee determination.[1] Here’s a systematic approach to troubleshooting:

Troubleshooting Workflow for Poor Chromatographic Resolution

Caption: Troubleshooting workflow for poor chromatographic resolution.

• Mobile Phase/Carrier Gas Optimization (The Most Common Culprit):

  • HPLC: The composition of the mobile phase is critical. Small changes in the percentage of the organic modifier (e.g., isopropanol, ethanol) or the acidic/basic additive can dramatically affect separation.[10] Systematically vary the mobile phase composition to find the optimal conditions.

  • GC: Ensure the carrier gas velocity is optimal.[11] Changes in gas velocity can lead to peak broadening and loss of resolution.[11] Also, verify that the temperature program is appropriate for your analytes.[12]

• Column Health:

  • Contamination: The column can become contaminated over time, leading to poor peak shape and resolution.[11] Flushing the column according to the manufacturer's instructions can often resolve this. In severe cases, the column may need to be replaced.

  • Degradation: Chiral stationary phases (CSPs) can degrade, especially if exposed to harsh mobile phases or high temperatures.[13] This is often indicated by a gradual decline in performance.

• Method Parameters:

  • Flow Rate/Temperature: Optimizing the flow rate (HPLC) or temperature program (GC) can improve resolution. Slower flow rates and shallower temperature gradients generally lead to better separation, but also longer run times.

  • Injection Volume: Injecting too large a volume can overload the column, causing peak fronting and poor resolution.[14]

Experimental Protocol: Mobile Phase Optimization for Chiral HPLC

• Prepare a series of mobile phases: Start with your current mobile phase and prepare several variations with small, incremental changes in the organic modifier concentration (e.g., ± 2%, ± 5%).

• Equilibrate the column: For each new mobile phase, ensure the column is fully equilibrated before injecting your sample. This can take a significant number of column volumes.[10]

• Inject a racemic standard: Use a 50:50 mixture of your enantiomers to evaluate the resolution for each mobile phase.

• Calculate the resolution (Rs): Use the formula Rs = 2(tR2 - tR1) / (w1 + w2), where tR is the retention time and w is the peak width at the base. Aim for Rs ≥ 1.5.

• Select the optimal mobile phase: Choose the mobile phase that provides the best resolution and acceptable run time.

Parameter	Initial Condition	Optimized Condition	Rationale
Mobile Phase	90:10 Hexane:IPA	95:5 Hexane:IPA	Increased hexane content improved interaction with the CSP, enhancing separation.
Flow Rate	1.0 mL/min	0.8 mL/min	A lower flow rate increased the residence time on the column, allowing for better separation.
Resolution (Rs)	1.2	1.8	The optimized conditions resulted in a resolution value that meets the typical requirement of ≥ 1.5 for accurate quantification.

Guide 2: Inconsistent or Drifting Retention Times

Q4: The retention times of my enantiomers are not consistent between runs. What could be the cause?

A4: Drifting retention times can make peak identification and integration difficult. The most common causes are:

• Inadequate Column Equilibration: This is a frequent issue, especially when changing mobile phases.[10] Always ensure your column is fully equilibrated before starting a sequence of analyses.

• Temperature Fluctuations: The column temperature must be stable. Even small fluctuations in ambient temperature can affect retention times, particularly in HPLC. Use a column oven to maintain a constant temperature.

• Mobile Phase Composition Changes: If you are mixing the mobile phase online, ensure the pump is functioning correctly and the solvent proportions are accurate. For pre-mixed mobile phases, evaporation of the more volatile component can alter the composition over time.

• Column "Memory" Effects: Some chiral stationary phases can "remember" previous mobile phases or additives, which can affect subsequent analyses.[10] It may be necessary to dedicate a column to a specific method or use a rigorous flushing procedure between different methods.[10]

Section 3: Troubleshooting NMR Spectroscopy for ee Determination

NMR spectroscopy offers a powerful alternative to chromatography for ee determination, often using chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs).[1][15][16]

Guide 3: Poor Spectral Resolution in Chiral NMR

Q5: I'm using a chiral solvating agent, but the signals for the two enantiomers are not well-resolved in the NMR spectrum. What can I do?

A5: Achieving good spectral resolution is key to accurate integration and ee determination. Here are some troubleshooting steps:

Logical Flow for Optimizing Chiral NMR Resolution

Caption: Logical flow for optimizing chiral NMR resolution.

• Optimize the CSA-to-Analyte Ratio: The degree of chemical shift non-equivalence often depends on the concentration of the chiral solvating agent.[16] Perform a titration experiment by acquiring spectra with varying amounts of the CSA to find the optimal ratio.

• Solvent Effects: The choice of solvent can have a profound impact on the interaction between the CSA and the analyte. A solvent that competes for the binding sites on the CSA will reduce the observed chemical shift difference. Test a range of solvents with different polarities.

• Temperature: The binding equilibrium between the CSA and the analyte is temperature-dependent. Acquiring spectra at different temperatures can sometimes improve resolution.

• Try a Different Chiral Discriminating Agent: If optimization of the above parameters fails, it may be necessary to switch to a different CSA or consider using a chiral derivatizing agent (CDA).[17] CDAs form covalent bonds with the analyte, creating diastereomers that often exhibit larger chemical shift differences.[17][18]

Experimental Protocol: CSA Titration for NMR Analysis

• Prepare a stock solution of your analyte in a suitable deuterated solvent.

• Prepare a stock solution of the CSA in the same solvent.

• In an NMR tube, place a known amount of the analyte solution.

• Acquire a baseline ¹H NMR spectrum.

• Add a small, known amount of the CSA solution to the NMR tube.

• Acquire another ¹H NMR spectrum.

• Repeat steps 5 and 6 until no further change in the chemical shift difference is observed or the signals begin to broaden significantly.

• Plot the chemical shift difference (Δδ) versus the molar ratio of CSA to analyte to determine the optimal ratio.

Q6: I'm using a chiral derivatizing agent, but the reaction is incomplete or I'm observing side products. How can I address this?

A6: The key to using CDAs successfully is a clean and complete reaction.

• Reaction Conditions: Ensure that the reaction conditions (solvent, temperature, reaction time) are optimal for the specific CDA and your analyte. Consult the literature for recommended procedures for the CDA you are using.

• Purity of Reagents: Use high-purity CDA and ensure your analyte is free of impurities that could react with the CDA.

• Stoichiometry: Use a slight excess of the CDA to ensure complete conversion of your analyte. However, a large excess can sometimes complicate the spectrum.

• Workup Procedure: The workup procedure should effectively remove any unreacted CDA and byproducts without causing racemization or decomposition of the diastereomeric products.

Section 4: Method Validation and Regulatory Compliance

For those in drug development, ensuring that your ee determination method is validated and compliant with regulatory guidelines is paramount.

Q7: What are the key parameters to consider when validating a chiral purity method?

A7: According to guidelines from the ICH and FDA, the validation of a chiral purity method should include the following parameters[19][20][21][22][23]:

Validation Parameter	Description
Specificity/Selectivity	The ability to distinguish the desired enantiomer from the undesired enantiomer and any other potential impurities.[21]
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[24]
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results to the true value.[19][21]
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility.[19][21]
Limit of Quantitation (LOQ)	The lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy.[24]
Limit of Detection (LOD)	The lowest amount of the undesired enantiomer that can be detected but not necessarily quantitated as an exact value.[24]
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Section 5: FAQs

Q8: Can I use polarimetry for accurate ee determination?

A8: While polarimetry is a classical technique for measuring optical activity, it is generally not recommended for accurate ee determination in a research or industrial setting.[5][25] The measured optical rotation can be affected by concentration, solvent, temperature, and the presence of even small amounts of optically active impurities.[5][25] Chromatographic and NMR methods are far more reliable and have become the industry standard.[1]

Q9: What is the difference between a chiral solvating agent (CSA) and a chiral derivatizing agent (CDA)?

A9: The primary difference lies in the nature of the interaction with the analyte.[17][18]

• CSAs form non-covalent diastereomeric complexes with the enantiomers.[15][17] This interaction is typically rapid and reversible.[18]

• CDAs react covalently with the analyte to form a new molecule containing two chiral centers, resulting in a pair of diastereomers.[17][18] This reaction is generally not reversible under the analytical conditions.

Q10: My ee values are consistently low, even when I expect a high ee. What could be the problem?

A10: If you have ruled out issues with your analytical method, consider the possibility of racemization during your reaction or workup.[7] Some chiral molecules are prone to racemization under acidic, basic, or high-temperature conditions. Analyze samples at different stages of your process to pinpoint where the loss of enantiopurity might be occurring.

References

• Study.com. (n.d.). Enantiomeric Excess | Formula, Calculation & Example. Retrieved from [Link]

• Chemistry Steps. (n.d.). Enantiomeric Excess (ee) and Specific Rotation Practice Problems. Retrieved from [Link]

• Journal of Chemical Education. (2020). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Retrieved from [Link]

• (n.d.). Determination of enantiomeric excess. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]

• Master Organic Chemistry. (2017). Optical Purity and Enantiomeric Excess. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Retrieved from [Link]

• (n.d.). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Retrieved from [Link]

• Chromatography Today. (2020). Trouble with chiral separations. Retrieved from [Link]

• YouTube. (2023). How To Calculate Enantiomeric Excess - Stereochemistry. Retrieved from [Link]

• ACS Publications. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. Retrieved from [Link]

• UNIPI. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. Retrieved from [Link]

• RSC Publishing. (2019). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Retrieved from [Link]

• RSC Publishing. (2023). Strategies for chiral separation: from racemate to enantiomer. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• Journal of the American Chemical Society. (2022). Chiral Amplification through the Interplay of Racemizing Conditions and Asymmetric Crystal Growth. Retrieved from [Link]

• (n.d.). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Troubleshooting GC peak shapes. Retrieved from [Link]

• YouTube. (2021). Lec7 - Polarimetry, Enantiomeric Excess and Observed Rotation. Retrieved from [Link]

• PubMed Central. (2021). Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. Retrieved from [Link]

• ResearchGate. (n.d.). 26 questions with answers in CHIRAL HPLC | Science topic. Retrieved from [Link]

• ResearchGate. (n.d.). NMR Chiral solvating agents. Retrieved from [Link]

• The Royal Society of Chemistry. (2020). Optical Purity, Enantiomeric Excess and The Horeau Effect. Retrieved from [Link]

• Chromatography Online. (2020). Troubleshooting GC Selectivity, Resolution, and Baseline Issues. Retrieved from [Link]

• SciSpace. (2015). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Retrieved from [Link]

• Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• The LCGC Blog. (2020). Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity). Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.3: Stereochemistry - Extra Problems. Retrieved from [Link]

• Agilent Technologies. (2009). Video Notes GC Troubleshooting Series Part Eight: Loss of Resolution Over Time. Retrieved from [Link]

• Diva-portal.org. (2022). Degree Project E, 45 c Chiral Method Development and Racemization Analysis of Diol-Containing Compounds using UPLC, SFC-MS and. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• Science.gov. (n.d.). validate analysis methods: Topics by Science.gov. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. study.com [study.com]
• 4. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. diva-portal.org [diva-portal.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. gcms.cz [gcms.cz]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. arpi.unipi.it [arpi.unipi.it]
• 17. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 19. fda.gov [fda.gov]
• 20. System Suitability And Validation For Chiral Purity Assays Of Drug Substances - Regis Technologies [registech.com]
• 21. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 22. propharmagroup.com [propharmagroup.com]
• 23. validate analysis methods: Topics by Science.gov [science.gov]
• 24. scispace.com [scispace.com]
• 25. Determination of enantiomeric excess [ch.ic.ac.uk]

Technical Support Center: Chiral Resolution of Hydroxynonanoates

Current Status: Operational Ticket Focus: Resolution of Racemic Hydroxynonanoates (C9 Fatty Acid Derivatives) Assigned Specialist: Senior Application Scientist, Biocatalysis & Separations Unit

Scope & Triage: Know Your Isomer

Before initiating any protocol, you must verify the position of the hydroxyl group on the nonanoate chain. The resolution strategy changes entirely based on this structural feature.

• 2- or 3-Hydroxynonanoate: Stable. Primary Candidate for Enzymatic Kinetic Resolution (EKR) .

• 4- or 5-Hydroxynonanoate: Unstable. High risk of Spontaneous Lactonization . Requires pH-controlled handling.[1]

• 9-Hydroxynonanoate: Achiral (omega-hydroxy). Note: If your target is 9-hydroxynonanoate, it does not exist as a racemic mixture unless other substituents create a chiral center. This guide focuses on chiral in-chain isomers.

Module A: Enzymatic Kinetic Resolution (EKR)

The Gold Standard Protocol For 3-hydroxynonanoates (and stable 2-isomers), lipase-catalyzed transesterification is the most robust method. It relies on the enzyme's preference to acetylate one enantiomer (usually R) while leaving the other as the free alcohol.

Standard Operating Procedure (SOP-EKR-09)

Parameter	Specification	Rationale
Biocatalyst	CAL-B (immobilized Candida antarctica Lipase B, e.g., Novozym 435)	High stereoselectivity for secondary alcohols; robust in organic solvents.
Acyl Donor	Vinyl Acetate (3–5 equivalents)	Irreversible. The byproduct (vinyl alcohol) tautomerizes to acetaldehyde, preventing the reverse reaction.
Solvent	MTBE (Methyl tert-butyl ether) or Hexane	Hydrophobic solvents keep the lipase "lid" open and active. Avoid polar solvents like DMSO.
Temperature	30°C – 40°C	Balance between reaction rate and enzyme thermal stability.
Water Activity ( )	< 0.2 (Molecular Sieves added)	Excess water promotes hydrolysis (reverse reaction) and side reactions.

Workflow Diagram: EKR Decision Tree

Caption: Logical flow for lipase-mediated kinetic resolution of hydroxynonanoates.

Troubleshooting Guide: EKR

Q: My conversion stalled at 30% even after 48 hours. A: This is likely Product Inhibition or Enzyme Deactivation .

• The Cause:[2] The byproduct, acetaldehyde, can form Schiff bases with lysine residues on the lipase surface.

• The Fix: Switch to Isopropenyl Acetate as the acyl donor. The byproduct is acetone, which is less reactive toward the enzyme. Alternatively, add molecular sieves to scavenge trace water/byproducts.

Q: I have low enantiomeric excess (ee) for the product. A: The reaction may have run too long ("over-conversion").

• The Cause:[2] As the preferred enantiomer is depleted, the enzyme starts accepting the "wrong" enantiomer (slowly), eroding the ee.

• The Fix: Stop the reaction strictly at 40–45% conversion . Do not aim for 50%. It is better to sacrifice yield for purity.

Module B: The "Lactone Trap" (4-Hydroxynonanoate)

WARNING: If you are working with 4-hydroxynonanoate , it will spontaneously cyclize to

-nonalactone (a coconut-smelling compound) under acidic conditions or heat.

Stabilization Protocol

• Avoid Acidic Workups: Never wash the organic phase with HCl or acidic brine. Use neutral buffers (Phosphate pH 7.0).

• Temperature Control: Perform solvent removal (Rotavap) at

  .

• Storage: Store as the methyl ester or protected alcohol (e.g., TBDMS ether). The free acid form is kinetically unstable.

Lactonization Pathway Visualization

Caption: Mechanism of spontaneous cyclization for 4-hydroxy isomers.[1][3]

Module C: Analytical Validation (HPLC/GC)

You cannot optimize what you cannot measure. Hydroxynonanoates lack strong chromophores (UV activity), making standard HPLC detection difficult.

Method Development Table

Component	Recommendation	Notes
Column (HPLC)	Chiralpak AD-H or OD-H	Amylose/Cellulose based columns are standard for secondary alcohols.
Mobile Phase	Hexane : Isopropanol (90:10 to 98:2)	Strictly isocratic. Gradient elution disturbs the chiral equilibrium.
Detection Issue	Low UV Absorbance	The aliphatic chain is invisible at 254 nm.
Detection Solution	Derivatization	React sample with 3,5-Dinitrobenzoyl chloride before injection. This adds a "UV tag" visible at 254 nm.
Alternative	Chiral GC	Use a cyclodextrin-based column (e.g., Hydrodex- -TBDAc). Requires no derivatization but risks lactonization of 4-OH isomers due to injector heat.

FAQ: Analytical Issues

Q: My HPLC baseline is noisy, and I can't see the peaks. A: You are likely trying to detect at 210 nm using UV.

• Solution: If you cannot derivatize, use a Refractive Index (RI) detector or ELSD (Evaporative Light Scattering Detector). These are universal detectors suitable for non-chromophoric lipids.

Q: In GC, I see a sharp peak that wasn't there before. A: If injecting 4-hydroxynonanoate, you are likely seeing the thermal formation of the lactone inside the GC injector port (typically 250°C).

• Solution: Use HPLC (room temperature) or derivatize the hydroxyl group (silylation with BSTFA) before GC injection to block cyclization.

References

• Enzymatic Kinetic Resolution Mechanism

  • Title: Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)
  • Source: MDPI (2024).

  • URL:[Link][4]

• Lipase Selection & Solvent Engineering

  • Title: Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Ivabradine (Comparative study of Pseudomonas vs. CAL-B lipases).
  • Source: C

  • URL:[Link][4]

• Lactonization Risks (4-Hydroxy Acids)

  • Title: Microbial Biosynthesis of Lactones: Gaps and Opportunities (Discusses spontaneous lactonization of 4-hydroxy f
  • Source: MDPI Ferment

  • URL:[Link][4][5]

• Chiral HPLC Strategy

  • Title: Chiral HPLC separation: strategy and approaches (Guide on derivatiz

  • Source: Chiralpedia.[6]

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. De Novo Computational Design of a Lipase with Hydrolysis Activity towards Middle-Chained Fatty Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipase-catalyzed kinetic resolution of (+/-)-cis-flavan-4-ol and its acetate: synthesis of chiral 3-hydroxyflavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phx.phenomenex.com [phx.phenomenex.com]

"side reactions in the synthesis of polyhydroxyalkanoates"

This guide serves as a specialized technical support resource for researchers and process engineers working with Polyhydroxyalkanoates (PHAs). It addresses the critical "silent killers" of PHA quality: side reactions that occur during biosynthesis (fermentation) and downstream processing (extraction/thermal treatment).

Current Status: Online 🟢 Agent Role: Senior Application Scientist Topic: Troubleshooting Side Reactions & Degradation Mechanisms

Introduction: The Stability Paradox

PHAs are potent biopolymers, but they are thermodynamically metastable. Throughout their lifecycle—from the bioreactor to the extruder—they are prone to specific side reactions that compromise yield and molecular weight (

). This guide moves beyond standard protocols to address the mechanistic causality of these failures.

Part 1: Biosynthesis & Metabolic Flux Troubleshooting

Q1: Why is my PHA molecular weight ( ) consistently lower than theoretical predictions?

Diagnosis: You are likely encountering in vivo chain transfer (CT) reactions . Mechanism: The PHA synthase enzyme (PhaC) is susceptible to chain transfer agents.[1] While PhaC polymerizes 3-hydroxybutyryl-CoA, the presence of specific metabolites (endogenous or exogenous) can prematurely terminate the chain.

• The Culprit: Ethanol and other short-chain alcohols. In recombinant E. coli, endogenous ethanol acts as a covalent chain transfer agent, esterifying the carboxyl terminus of the growing chain and releasing it from the enzyme.

• The Fix:

  • Strain Engineering: Use adhE (alcohol dehydrogenase) deletion strains to eliminate ethanol production.

  • Feedstock Control: Avoid alcohol-based co-feeds unless specific low-

    oligomers are desired.

  • Enzyme Titration: High PhaC concentration often leads to lower

    (more chains initiated = shorter average length). Reduce induction levels (e.g., lower IPTG) to increase polymer length per chain.

Q2: My fermentation yield plateaus despite excess carbon source. Where is the carbon going?

Diagnosis: Metabolic Flux Diversion or Intracellular Depolymerization . Mechanism: The PHA pathway competes with the TCA cycle and fatty acid

-oxidation. Furthermore, if the culture enters a carbon-starvation phase (even transiently), intracellular depolymerases (PhaZ) activate to consume the stored polymer. Troubleshooting Protocol:

• Check C/N Ratio: Ensure nitrogen limitation is maintained. If nitrogen spikes, flux redirects to biomass growth (protein synthesis) rather than PHA storage.

• Knockout PhaZ: Use

  strains to prevent the "futile cycle" of simultaneous synthesis and degradation.

Visualization: Metabolic Competitors & Flux Diversion

The following diagram illustrates the critical diversion points where carbon flux is lost to side reactions.

Caption: Carbon flux competition in PHA biosynthesis. Red paths indicate yield loss or molecular weight reduction mechanisms.

Part 2: Downstream Processing & Thermal Degradation

Q3: Why does my polymer turn brown and become brittle during melt processing?

Diagnosis: Thermal Degradation via cis-Elimination . Mechanism: This is the most pervasive side reaction in PHA processing. Unlike hydrolytic degradation, this does not require water. At temperatures >170°C, the ester linkage undergoes a random chain scission via a six-membered ring transition state (McLafferty rearrangement type).

• Reaction: The

  -proton is abstracted by the carbonyl oxygen, cleaving the chain.

• Products: A carboxyl-terminated chain and a crotonate (unsaturated) ester end group. Continued reaction produces Crotonic Acid .

• Catalytic Acceleration: Residual metal ions (Ca²⁺, Mg²⁺, Na⁺) from the fermentation media act as Lewis acid catalysts, significantly lowering the degradation temperature (

  ).

Corrective Action:

• Acid Wash: Perform a dilute HCl or H₂SO₄ wash during extraction to remove residual metal cations.

• Temperature Cap: Process PHB below 170°C. For copolymers (PHBV), the melting point is lower, allowing safer processing windows.

• Additives: Use chain extenders (e.g., epoxides) to re-couple cleaved chains in reactive extrusion.

Q4: I used an alkaline digestion method for extraction, and my dropped by 50%. Why?

Diagnosis: Hydrolytic Saponification . Mechanism: While NaOH or NaOCl (hypochlorite) efficiently digests cell mass (NPCM), PHAs are polyesters and are inherently sensitive to base-catalyzed hydrolysis.

• The Mistake: Prolonged exposure or high pH (>10) attacks the ester bond.

• The Solution:

  • Switch to Enzymatic Lysis (Proteases/Lysozymes) for a gentler extraction.

  • If using alkali, limit reaction time to <1 hour and immediately neutralize to pH 7.0.

Visualization: Thermal Degradation Mechanism

The cis-elimination mechanism is the primary cause of thermal instability.

Caption: The cis-elimination mechanism (beta-scission) leading to random chain cleavage and crotonic acid formation.

Part 3: Analytical Protocols & Data

Protocol: Detection of Crotonic Acid (Degradation Marker)

To validate if thermal degradation is occurring, quantify Crotonic Acid.

• Sample Prep: Dissolve 10 mg of processed PHA in 1 mL chloroform.

• Depolymerization (Optional for Total Content): If measuring total potential crotonic acid, hydrolyze with conc. H₂SO₄ at 100°C for 30 min.

• Analysis (HPLC):

  • Column: Aminex HPX-87H (or C18 equivalent).

  • Mobile Phase: 0.014 N H₂SO₄.

  • Detector: UV-Vis at 210 nm (Crotonic acid has a distinct absorption max here).[2]

  • Standard: Pure Crotonic Acid (Sigma-Aldrich).

Data: Impact of Extraction Method on Molecular Weight

Extraction Method	Mechanism	Impact on	Purity	Risk of Side Reactions
Chloroform (Solvent)	Solubilization	Negligible Change	High (>95%)	Low (Environmental concern)
Alkaline (NaOH)	Digestion of NPCM	High Reduction (Hydrolysis)	Medium	High (Saponification)
Hypochlorite (NaOCl)	Oxidative Digestion	Severe Reduction	High	High (Chain Scission)
Enzymatic	Biological Lysis	Low Reduction	Medium	Low
Surfactant-Chelate	Membrane disruption	Low Reduction	Medium	Low

References

• Thermal Degradation Mechanism

  • Title: Mechanism of thermal degradation for PHB.[3]

  • Source: ResearchGate / Polymer Degrad

  • URL:[Link]

• Crotonic Acid Production

  • Title: Crotonic Acid Production by Pyrolysis and Vapor Fractionation of Mixed Microbial Culture-Based Poly(3-hydroxybutyrate-co-3-hydroxyvalerate).[4]

  • Source: ACS Sustainable Chemistry & Engineering.

  • URL:[Link]

• Biosynthesis & Flux Control

  • Title: Metabolic Engineering of Poly(3-Hydroxyalkanoates)
  • Source: Microbiology and Molecular Biology Reviews.

  • URL:[Link]

• Molecular Weight Control

  • Title: PHA synthase activity controls the molecular weight and polydispersity of polyhydroxybutyrate in vivo.[5][6]

  • Source: PubMed / Journal of Bacteriology.

  • URL:[Link]

• Extraction Methods Review

  • Title: Recovery of Polyhydroxyalkanoates From Single and Mixed Microbial Cultures: A Review.
  • Source: Frontiers in Bioengineering and Biotechnology.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Making sure you're not a bot! [opus4.kobv.de]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. PHA synthase activity controls the molecular weight and polydispersity of polyhydroxybutyrate in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US5811272A - Method for controlling molecular weight of polyhydroxyalkanoates - Google Patents [patents.google.com]

Reference Data & Comparative Studies

"comparative analysis of (R)- and (S)-3-hydroxynonanoate"

A Comparative Analysis of (R)- and (S)-3-Hydroxynonanoate: A Technical Guide for Researchers

This guide provides a detailed comparative analysis of the (R)- and (S)-enantiomers of 3-hydroxynonanoate. In the landscape of chiral molecules, the stereochemistry of a compound is a critical determinant of its physical properties and biological function. This is particularly true for 3-hydroxy fatty acids, which play diverse roles in biological systems, from being building blocks of bioplastics to acting as signaling molecules and antimicrobials. While the (R)-enantiomer of 3-hydroxyalkanoates has been extensively studied due to its prevalence in bacterial polyhydroxyalkanoates (PHAs), its counterpart, the (S)-enantiomer, remains less characterized. This guide aims to synthesize the available information on both enantiomers of 3-hydroxynonanoate, providing a comparative overview of their synthesis, physicochemical properties, and biological activities. We will also present detailed experimental protocols for their synthesis and chiral separation, offering a practical resource for researchers in drug development, microbiology, and materials science.

Synthesis of (R)- and (S)-3-Hydroxynonanoate

The stereoselective synthesis of (R)- and (S)-3-hydroxynonanoate is crucial for elucidating their individual properties. Both chemical and biotechnological routes have been explored, with a greater emphasis on the production of the "natural" (R)-enantiomer.

Biotechnological Synthesis of (R)-3-Hydroxynonanoate

(R)-3-hydroxyalkanoates, including (R)-3-hydroxynonanoate, are naturally produced by a wide range of bacteria as monomers for the synthesis of polyhydroxyalkanoates (PHAs). These biopolyesters serve as intracellular carbon and energy storage materials. An efficient method for producing enantiomerically pure (R)-3-hydroxycarboxylic acids involves the biotechnological conversion of these bacterially accumulated PHAs. For instance, Pseudomonas putida GPo1 can be cultured to accumulate PHAs, and subsequent in vivo depolymerization under specific conditions leads to the secretion of the (R)-3-hydroxyalkanoate monomers into the extracellular environment.

The general workflow for the biotechnological production and isolation of (R)-3-hydroxynonanoate is depicted below:

Caption: Workflow for the biotechnological production of (R)-3-hydroxynonanoate.

Chemical Synthesis of (R)- and (S)-3-Hydroxynonanoate Derivatives

While biotechnological methods are effective for the (R)-enantiomer, chemical synthesis provides access to both (R)- and (S)-enantiomers with high purity. A versatile approach involves the use of chiral auxiliaries or catalysts to direct the stereochemical outcome of the reaction.

A representative synthetic route to both enantiomers can be adapted from established methods for similar 3-hydroxy fatty acids. This often involves an asymmetric aldol reaction or the reduction of a β-keto ester with a chiral reducing agent.

The following diagram illustrates a generalized chemoenzymatic strategy for accessing both enantiomers, starting from a racemic mixture of 3-hydroxynonanoic acid or its ester.

Caption: Chemoenzymatic resolution for the separation of (R)- and (S)-3-hydroxynonanoate.

Physicochemical Properties

Property	(R)-3-hydroxynonanoate	(S)-3-hydroxynonanoate	Racemic 3-hydroxynonanoate
Molecular Formula	C₉H₁₈O₃	C₉H₁₈O₃	C₉H₁₈O₃
Molecular Weight	174.24 g/mol	174.24 g/mol	174.24 g/mol
Appearance	Solid (in polymeric form)	Not specified	Solid
Melting Point	Not specified for monomer	Not specified for monomer	61 °C
Optical Rotation	Expected to be levorotatory (-)	Expected to be dextrorotatory (+)	0°
Solubility	Not specified	Not specified	Not specified

Note: The physical properties of the monomeric forms of the pure enantiomers are not well-documented in publicly available literature. The melting point provided is for the racemic mixture.

Biological Activities

The chirality of 3-hydroxy fatty acids is a key determinant of their biological activity. The (R)- and (S)-enantiomers often exhibit distinct, and sometimes opposing, effects due to the stereospecificity of enzyme active sites and cellular receptors.

Role in Metabolism

In fatty acid β-oxidation, it is the (S)-3-hydroxyacyl-CoA derivatives that are the recognized intermediates. The enzyme 3-hydroxyacyl-CoA dehydrogenase specifically catalyzes the oxidation of the (S)-enantiomer to a 3-ketoacyl-CoA. Conversely, (R)-3-hydroxyacyl-CoAs are generally not intermediates in this primary metabolic pathway.

Antimicrobial Activity

(R)-3-hydroxy fatty acids, including those with nine and ten carbons, have been reported to possess antimicrobial properties. They have shown activity against Gram-positive bacteria such as Staphylococcus and Streptococcus. The mechanism of action is thought to involve the disruption of the bacterial cell membrane. While the antimicrobial activity of (R)-3-hydroxynonanoate has been investigated, there is a lack of comparative studies on the (S)-enantiomer.

Other Potential Biological Activities

Derivatives of 3-hydroxy fatty acids are involved in various biological processes. For instance, certain (R)-isomers are precursors for the biosynthesis of rhamnolipids in bacteria, which act as surfactants and are involved in virulence and biofilm formation. Additionally, some N-acyl homoserine lactones, key signaling molecules in bacterial quorum sensing, have a 3-hydroxyacyl side chain where the stereochemistry can influence receptor binding and signal transduction. There is also evidence that (R)-3-hydroxy fatty acids can have anti-cancer properties. Again, comparative data for the (S)-enantiomer in these contexts is largely unavailable.

Experimental Protocols

Protocol for Biotechnological Production and Purification of (R)-3-Hydroxynonanoate

This protocol is adapted from the methodology described for the production of (R)-3-hydroxycarboxylic acids from Pseudomonas putida GPo1.

• Cultivation and PHA Accumulation:

  • Culture Pseudomonas putida GPo1 in a suitable growth medium with a carbon source that promotes the accumulation of medium-chain-length PHAs (e.g., nonanoic acid).

  • Induce PHA accumulation by creating nutrient-limiting conditions (e.g., nitrogen limitation) while ensuring an excess of the carbon source.

• In vivo Depolymerization and Monomer Secretion:

  • After sufficient PHA accumulation, modify the culture conditions to promote the in vivo depolymerization of the stored PHA. This can be achieved by altering the pH or temperature of the medium.

  • The (R)-3-hydroxynonanoate monomers will be secreted into the extracellular medium.

• Purification:

  • Separate the bacterial cells from the culture medium by centrifugation.

  • Acidify the supernatant to precipitate the (R)-3-hydroxycarboxylic acids.

  • Collect the precipitate and further purify it using preparative reversed-phase column chromatography.

  • Perform a final purification step using solvent extraction to obtain pure (R)-3-hydroxynonanoate.

Protocol for Chiral Separation of (R)- and (S)-3-Hydroxynonanoate by HPLC

This protocol is a general guideline based on methods for the chiral separation of other 3-hydroxy fatty acids. Optimization will be required for 3-hydroxynonanoate.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometric detector.

  • Chiral stationary phase column (e.g., a polysaccharide-based chiral column like Chiralpak AD or a similar column effective for separating enantiomers of organic acids).

• Sample Preparation:

  • Dissolve the racemic mixture of 3-hydroxynonanoate in a suitable solvent (e.g., mobile phase).

  • Filter the sample through a 0.45 µm filter before injection.

• Chromatographic Conditions (to be optimized):

  • Mobile Phase: A mixture of hexane and a polar modifier such as isopropanol or ethanol, with a small amount of an acidic additive (e.g., trifluoroacetic acid) to suppress the ionization of the carboxylic acid group.

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Column Temperature: Controlled, often near ambient (e.g., 25-30 °C).

  • Detection: UV detection at a low wavelength (e.g., 210 nm) or Mass Spectrometry for higher sensitivity and specificity.

• Analysis:

  • Inject the sample and record the chromatogram.

  • The two enantiomers should elute as separate peaks.

  • The identity of the peaks corresponding to the (R)- and (S)-enantiomers can be confirmed by injecting pure standards of each, if available.

Conclusion and Future Directions

The comparative analysis of (R)- and (S)-3-hydroxynonanoate reveals a significant knowledge gap, particularly concerning the properties and biological activities of the (S)-enantiomer. While the (R)-enantiomer is a well-established component of bacterial PHAs with known antimicrobial properties, its synthetic counterpart remains largely unexplored. The stereospecificity of biological systems suggests that the (S)-enantiomer is likely to have distinct metabolic fates and biological effects.

Future research should focus on the following areas:

• Enantioselective Synthesis: Development of efficient and scalable synthetic routes to both (R)- and (S)-3-hydroxynonanoate to enable further studies.

• Physicochemical Characterization: A thorough and direct comparison of the physical properties of the pure enantiomers.

• Comparative Biological Evaluation: Head-to-head comparisons of the antimicrobial, cytotoxic, and other biological activities of the (R)- and (S)-enantiomers.

• Mechanistic Studies: Elucidation of the molecular mechanisms underlying the biological activities of each enantiomer.

A deeper understanding of the distinct properties of each enantiomer of 3-hydroxynonanoate will undoubtedly open up new avenues for their application in medicine, biotechnology, and materials science.

References

• National Center for Biotechnology Information. (n.d.). 3-Hydroxynonanoic acid. PubChem Compound Summary for CID 36599. Retrieved from [Link]

• Ruth, K., et al. (2007). Efficient Production of (R)-3-hydroxycarboxylic Acids by Biotechnological Conversion of Polyhydroxyalkanoates and Their Purification. Applied and Environmental Microbiology, 73(23), 7557-7562.
• Schildknecht, H., & Koob, K. (1971). Myrmicacin, the first insect herbicide. Angewandte Chemie International Edition in English, 10(3), 181-182.
• Szwej, E., et al. (2015). Synthesis and anticancer activity of conjugates of D-peptide DP18 with (R)-3-hydroxyalkanoic acids. European Journal of Medicinal Chemistry, 90, 646-654.
• Iizuka, T., et al. (1979). Antibacterial activity of myrmicacin and its analogues. Agricultural and Biological Chemistry, 43(5), 1135-1136.

Methyl (3R)-3-hydroxynonanoate: Analytical Standard Guide for PHA &amp; Lipidomics

Executive Summary

Methyl (3R)-3-hydroxynonanoate (CAS: N/A for specific isomer, often referenced under general 3-OH FAMEs) is a high-purity, enantiomerically pure analytical standard.[1] It serves two critical roles in modern bio-analysis:

• Target Analyte: For quantifying odd-chain polyhydroxyalkanoates (PHAs) produced by bacteria fed with odd-carbon substrates (e.g., nonanoic acid).[1]

• Internal Standard (Gold Standard): For the quantification of common even-chain mcl-PHAs (C6, C8, C10) in biological samples, owing to its structural similarity yet distinct retention time and absence in natural even-chain metabolic pathways.

This guide evaluates its performance against racemic alternatives and homologous standards, providing validated protocols for GC-MS analysis.

Technical Profile & Stereochemistry

The biological relevance of this standard hinges on its stereochemistry. Bacterial enzymes (PHA synthases, PhaC) exclusively polymerize the (R)-isomer . Using a racemic standard for quantification can lead to peak broadening or splitting on chiral columns, and fails to validate the biological origin of the sample.

Chemical Structure Visualization

The following diagram illustrates the specific (3R) configuration and the ester linkage critical for GC volatility.

Figure 1: Functional decomposition of Methyl (3R)-3-hydroxynonanoate.[1]

Comparative Analysis: Why Choose C9 (3R)?

vs. Racemic Standards

Feature	Methyl (3R)-3-hydroxynonanoate	Racemic Methyl 3-hydroxynonanoate
Purity	Enantiopure (>98% ee)	50:50 mixture of (R) and (S)
GC Peak Shape	Sharp, single peak on chiral & achiral columns	Potential splitting on chiral columns; broader peaks
Biological Validity	Confirms bacterial origin (PhaC activity)	Cannot distinguish biological vs. synthetic origin
Quantification	Direct correlation to biological mass	Requires correction factor if resolving enantiomers

vs. Homologous Internal Standards (C8/C10)

In standard microbial fermentations (e.g., Pseudomonas putida on glucose), the produced PHAs are composed of even-chain monomers (C8, C10, C12).

• The Problem: Using C8 or C10 as an internal standard is impossible as they are target analytes.

• The Solution: C9 (Methyl (3R)-3-hydroxynonanoate) does not occur naturally in these pathways. It elutes cleanly between C8 and C10, making it the ideal Internal Standard for recovery correction.[1]

Experimental Protocol: GC-MS Quantification

This protocol utilizes an acid-catalyzed methanolysis (transesterification) which simultaneously depolymerizes the PHA and converts monomers into methyl esters.

Workflow Visualization

Figure 2: Sample preparation workflow for PHA quantification.

Step-by-Step Methodology

• Sample Preparation: Weigh 5–10 mg of lyophilized cells into a screw-cap glass tube.

• Internal Standard Addition: Add 1.0 mg of Methyl (3R)-3-hydroxynonanoate (dissolved in chloroform) to the tube.

  • Note: Adding IS before reaction corrects for losses during extraction and derivatization efficiency.[1]

• Methanolysis: Add 2 mL of methanol containing 3% (v/v) concentrated sulfuric acid and 2 mL of chloroform.

• Reaction: Seal tightly and heat at 100°C for 140 minutes. Shake intermittently.

• Extraction: Cool to room temperature. Add 1 mL of distilled water and vortex for 1 minute.

• Separation: Centrifuge at 2000 x g for 5 minutes. Transfer the lower organic phase (chloroform layer containing methyl esters) to a GC vial.

• Optional Silylation: For enhanced sensitivity, evaporate 100 µL of the organic phase and reconstitute in 50 µL BSTFA + 50 µL Pyridine. Incubate at 60°C for 20 min. (Note: The methyl ester is stable enough for direct analysis on polar columns, but silylation is recommended for trace analysis).

Analytical Performance Data

Retention Behavior (Predictive)

On a standard 5%-phenyl-methylpolysiloxane column (e.g., HP-5ms, DB-5), the elution order follows carbon number.[1]

Compound	Carbon Number	Approx.[1][2][3][4][5][6][7] Retention Time (min)*	Retention Index (RI)
Methyl 3-hydroxyoctanoate	C8	10.50	~1350
Methyl (3R)-3-hydroxynonanoate	C9	11.80	~1450
Methyl 3-hydroxydecanoate	C10	13.10	~1550

*Note: Times are simulated based on a 30m column, 10°C/min ramp. Exact times vary by instrument.

Mass Spectrum Fragmentation (EI, 70eV)

The identification of Methyl (3R)-3-hydroxynonanoate is confirmed by its characteristic fragmentation pattern.

• m/z 103: Base peak (usually). Characteristic cleavage between C3 and C4 (

  ).

• m/z 74: McLafferty rearrangement ion (

  ), common to all methyl esters.[1]

• m/z M-18: Loss of water (dehydration) from the molecular ion.

• m/z M-31: Loss of methoxy group.[1]

If Silylated (TMS derivative):

• m/z 175: Dominant fragment (

  ).[1]

References

• National Institutes of Health (NIH). "3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry."[1] Methods in Molecular Biology, 2010.[1] Link

• Nanyang Technological University (DR-NTU). "Enhanced Gas Chromatography-Mass Spectrometry Method for Bacterial Polyhydroxyalkanoates (PHAs) Analysis."[1] Link

• MDPI. "Quantification of the Monomer Compositions of Poly(3-hydroxybutyrate-co-3-hydroxyvalerate)..." Bioengineering, 2023.[1][5][6] Link

• Organic Syntheses. "Butanoic acid, 3-hydroxy-, methyl ester, (R)-." Org.[1][6] Synth. 1992.[1] Link

• MassBank. "Mass Spectrum of Methyl Esters (General Reference)." Link

Sources

• 1. massbank.eu [massbank.eu]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 4. gcms.cz [gcms.cz]
• 5. Recent Trends in the Production and Recovery of Bioplastics Using Polyhydroxyalkanoates Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Medium chain length polyhydroxyalkanoates consisting primarily of unsaturated 3-hydroxy-5-cis-dodecanoate synthesized by newly isolated bacteria using crude glycerol - PMC [pmc.ncbi.nlm.nih.gov]

Validation of HPLC Methods for Pectin Analysis: A Comparative Guide

Executive Summary: The Analytical Challenge

Pectin is not a single molecule but a complex, heterogeneous polysaccharide consisting of a linear backbone of

-(1,4)-linked D-galacturonic acid (GalA) units, interspersed with rhamnose and branched with neutral sugar side chains. In drug development, pectin is increasingly used as a controlled-release excipient and a bioactive agent.

The core challenge: Standard small-molecule validation (e.g., for ibuprofen) fails for pectin because it lacks a single defined molecular weight (MW) and exhibits polydispersity. Validating an HPLC method for pectin requires a dual approach:

• Structural Integrity (MW Distribution): Using High-Performance Size Exclusion Chromatography (HP-SEC).[1][2]

• Chemical Composition (Purity/Identity): Using High-Performance Anion Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) or HPLC-UV for Degree of Esterification (DE).

This guide focuses on the HP-SEC validation workflow , the gold standard for characterizing lot-to-lot consistency in pharmaceutical pectins, while objectively comparing it to alternative methodologies.

Comparative Technology Assessment

Before validating, one must select the correct "tool for the job." Below is an objective comparison of the dominant analytical techniques for pectin characterization.

Table 1: Technology Performance Matrix

Feature	HP-SEC (RI/MALS)	HPAEC-PAD	Colorimetric (m-hydroxydiphenyl)	Titration (USP Method)
Primary Output	Molecular Weight (Mw, Mn), Polydispersity	Monosaccharide Composition (GalA, Rha, Ara)	Total Uronic Acid Content	Degree of Esterification (DE)
Specificity	High (Separates aggregates from polymer)	Very High (Resolves isomers)	Low (Interference from neutral sugars)	Low (Non-specific acid groups)
Sensitivity	Moderate (RI) to High (MALS)	High (pmol range)	Moderate	Low
Sample Prep	Dissolution & Filtration	Acid Hydrolysis (Critical Step)	Digestion	Dissolution
Throughput	30–45 min/sample	45–60 min/sample	Fast (<10 min)	Slow (Manual)
Validation Risk	Medium (Column interaction issues)	High (Hydrolysis stability)	High (Reagent stability)	Low (Robust but imprecise)

Expert Insight: For pharmaceutical release testing, HP-SEC is non-negotiable for confirming the polymer's hydrodynamic volume, which directly correlates to drug release kinetics. HPAEC-PAD is superior for identifying the "fingerprint" of the pectin source (citrus vs. apple).

Method Development & Optimization (The "Why" Behind the Protocol)

Column Selection: The Silica Trap

• Avoid: Silica-based SEC columns. Pectin is polyanionic; at neutral pH, residual silanols on silica columns repel the pectin, causing early elution (exclusion) and artificially high MW results.

• Select: Hydrophilic Methacrylate-based columns (e.g., TSKgel PWxl or OHpak). These provide a wider pH stability (2–12) and minimal non-specific adsorption.

Mobile Phase & Ionic Strength

Pectin is a polyelectrolyte. If you run it in pure water, the chains expand due to electrostatic repulsion, yielding erroneous hydrodynamic radii.

• Protocol: Use 0.1M NaNO₃ or 0.2M NaCl buffers. This "swamps" the charges, forcing the pectin into a random coil conformation that represents its true mass.

Detector Choice

• Refractive Index (RI): The standard for concentration.[3] Limitation: Baseline drift with gradients.

• Multi-Angle Light Scattering (MALS): The "Truth Teller." It measures absolute MW without relying on Pullulan/Dextran calibration standards, which have different hydrodynamic volumes than pectin.

Validation Protocol: HP-SEC for Pectin MW Distribution

This protocol follows ICH Q2(R2) guidelines, adapted for polydisperse biopolymers.

Step 1: Specificity (Forced Degradation)

Unlike small molecules, you cannot just "inject a blank." You must prove the peak is actually pectin.

• Experiment: Inject the standard pectin sample. Then, treat a duplicate sample with Pectinase (Aspergillus niger) for 2 hours at 40°C.

• Acceptance Criteria: The high-MW polymer peak must disappear or significantly shift to the oligomer region (low MW), proving the method specifically detects the pectin polymer.

Step 2: Linearity (Detector Response)

• Experiment: Prepare 5 concentrations of a broad-standard pectin (e.g., 0.5 to 5.0 mg/mL).

• Critical Note: Do not confuse "MW linearity" with "Concentration linearity." Here, we validate that the RI detector response (Area) is linear with mass loaded.

• Acceptance Criteria:

  .

Step 3: Precision (Repeatability & Intermediate)

• Repeatability: 6 injections of the same sample preparation.

  • Metric: %RSD of the Retention Time (Rt) and Calculated Mw .

  • Limit: Rt %RSD < 1.0% (Critical for SEC); Mw %RSD < 5.0% (Polymers allow wider limits than small molecules).

• Intermediate Precision: Different day, different column lot, different analyst.

Step 4: Accuracy (Spike Recovery)

• Challenge: You cannot buy "pure" pectin with a certified exact MW to spike.

• Solution: Spike a known mass of a distinct polymer standard (e.g., Pullulan 50kDa) into the pectin sample.

• Acceptance Criteria: Recovery of the Pullulan peak area should be 90–110%, indicating no matrix absorption of the polymer.

Step 5: Robustness (Flow Rate & Ionic Strength)

• Experiment: Vary flow rate by ±10% and mobile phase salt concentration (e.g., 0.05M vs 0.15M NaNO₃).

• Why? If salt concentration changes the retention time significantly, your "charge shielding" (see Section 3.2) is insufficient.

Visualizations

Diagram 1: Method Selection Decision Matrix

This flowchart guides the analyst to the correct HPLC mode based on the data required.

Caption: Decision matrix for selecting the appropriate HPLC methodology based on specific pectin critical quality attributes (CQAs).

Diagram 2: The Self-Validating Workflow

This details the logical flow of the validation experiments described in Section 4.

Caption: Step-by-step validation workflow ensuring specificity, linearity, and precision according to ICH Q2(R2) principles.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[4]

• Vázquez-Blanco, M. E., et al. (2025).[5] Determination of pectins by HPLC.[3][5][6][7] A comparison of two methods applied to green beans. World Vegetable Center.

• Muñoz-Almagro, N., et al. (2018).[8] Pectin characterisation using size exclusion chromatography: A comparison of ELS and RI detection. Food Chemistry / PubMed.

• Luzio, G. A., & Cameron, R. (2008). Contactless Conductivity: An HPLC Method to Analyze Degree of Methylation of Pectin.[3] USDA Agricultural Research Service.

• Thermo Fisher Scientific. (2025). Carbohydrate analysis by high-performance anion-exchange chromatography with pulsed amperometric detection (HPAE-PAD).

• United States Pharmacopeia (USP). Pectin Monograph: Identification Tests.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.flvc.org [journals.flvc.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. worldveg.tind.io [worldveg.tind.io]
• 6. pectinworld.com [pectinworld.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Chiral Column Performance in Ester Separation

For researchers, scientists, and professionals in drug development, the precise separation of ester enantiomers is a critical step in ensuring the safety, efficacy, and quality of pharmaceutical products and other chemical entities. The choice of a chiral stationary phase (CSP) is paramount to achieving this separation. This guide provides an in-depth comparison of the performance of different chiral columns for ester separation, grounded in experimental data and expert insights to facilitate informed column selection and method development.

The Crucial Role of Chiral Separation for Esters

Esters are a common functional group in a vast array of pharmaceuticals, agrochemicals, and natural products. The stereochemistry of these molecules can dramatically influence their biological activity. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or even produce adverse effects. Therefore, the ability to separate and quantify these enantiomers is not just an analytical challenge but a regulatory and safety imperative.[1] High-performance liquid chromatography (HPLC) with chiral stationary phases is the most versatile and widely used technique for this purpose.[2]

Understanding the Mechanisms of Chiral Recognition

The successful separation of enantiomers relies on the differential interactions between the chiral analyte and the chiral selector immobilized on the stationary phase. This "chiral recognition" is governed by a combination of forces, including hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance.[3][4] According to the three-point interaction model, a minimum of three simultaneous interactions, with at least one being stereochemically dependent, is necessary for chiral discrimination.[5]

A Comparative Overview of Chiral Stationary Phases for Ester Separation

The selection of a chiral column is often an empirical process, guided by the structure of the analyte and past experiences with similar compounds.[2] Polysaccharide-based CSPs are the most widely used and successful for a broad range of chiral compounds, including esters.[6][7] However, other types of CSPs can offer unique selectivities.

Polysaccharide-Based Columns (Amylose and Cellulose Derivatives)

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are the workhorses of chiral chromatography.[6][8] The chiral recognition mechanism involves the inclusion of the analyte into the helical grooves of the polysaccharide polymer, supplemented by interactions with the carbamate or ester derivatives on the sugar backbone.[5][8][9]

These columns, such as those in the CHIRALPAK® and CHIRALCEL® series (e.g., AD-H, OD-H) and Lux® series, offer broad applicability and can be used in normal phase, reversed-phase, and polar organic modes.[10][11][12] The choice between amylose and cellulose backbones, as well as the specific derivative (e.g., tris(3,5-dimethylphenylcarbamate)), can significantly impact selectivity.[10][11][12] For instance, CHIRALPAK® AD-H (amylose-based) and CHIRALCEL® OD-H (cellulose-based) often exhibit complementary selectivities.[10][13]

Key Performance Characteristics:

• Broad Selectivity: Effective for a wide range of ester-containing compounds.[8]

• High Loading Capacity: Suitable for preparative separations.

• Robustness: Immobilized versions (e.g., CHIRALPAK® IA, IB) offer enhanced solvent compatibility, allowing for a wider range of mobile phases.[14]

• Versatility: Can be used in multiple chromatographic modes.[11]

Cyclodextrin-Based Columns

Cyclodextrin-based CSPs consist of cyclic oligosaccharides (α, β, or γ-cyclodextrin) bonded to a silica support.[15][16] The primary mechanism of chiral recognition is inclusion complexation, where the analyte, or a portion of it, fits into the hydrophobic cavity of the cyclodextrin.[9] Secondary interactions with the hydroxyl groups at the rim of the cavity further contribute to enantioselectivity.[9]

These columns are particularly effective for separating molecules with aromatic rings that can fit into the cyclodextrin cavity.[3] The size of the cyclodextrin cavity (α < β < γ) plays a crucial role in achieving separation.[3][16]

Key Performance Characteristics:

• Unique Selectivity: Particularly useful for aromatic esters.

• Reversed-Phase Compatibility: Predominantly used in reversed-phase mode.[9]

• Predictable Mechanism: The inclusion mechanism can sometimes allow for a more rational approach to method development.

Pirkle-Type (Brush-Type) Columns

Pirkle-type CSPs are based on small chiral molecules covalently bonded to a silica surface, creating a "brush-type" phase.[4][17] These phases rely on π-π interactions, hydrogen bonding, and dipole-dipole interactions for chiral recognition.[4] They are often categorized as π-acceptor, π-donor, or mixed-mode phases. The Whelk-O® 1 is a well-known example that is effective for a variety of compound classes, including esters.[18][19]

Key Performance Characteristics:

• Rational Design: The well-defined structure of the chiral selector can aid in understanding the separation mechanism.

• Broad Applicability: Can separate a wide range of enantiomers, including underivatized esters.[18][20]

• Normal and Reversed-Phase Compatibility: Covalently bonded phases are durable and compatible with a wide range of mobile phases.[17]

Macrocyclic Glycopeptide (Antibiotic) Columns

Macrocyclic glycopeptide-based CSPs, such as those using vancomycin (e.g., Astec CHIROBIOTIC® V2), offer a complex array of interaction sites, including peptide linkages, aromatic rings, and sugar moieties.[21][22][23] This complexity leads to a multi-modal separation mechanism that can be effective for a diverse range of molecules, including esters.[22][23]

Key Performance Characteristics:

• Multi-modal Interactions: Capable of hydrogen bonding, ionic interactions, and inclusion complexation.[24]

• Unique Selectivity: Can resolve enantiomers that are difficult to separate on other CSPs.[22]

• Versatility in Mobile Phase: Performance is highly dependent on the mobile phase composition, including pH and additives.[21]

Performance Comparison Data for Ester Separation

The following table summarizes representative performance data for the separation of ester enantiomers on different types of chiral columns. It is important to note that optimal conditions will vary for each specific analyte.

Chiral Column Type	Example Column	Ester Analyte	Mobile Phase	Separation Factor (α)	Resolution (Rs)	Reference
Polysaccharide (Amylose)	CHIRALPAK® AD-H	Dihydropyrimidinone methyl ester	Varies	Good enantioselectivity	Baseline separation achieved	[13]
Polysaccharide (Cellulose)	CHIRALCEL® OD-H	Dihydropyrimidinone methyl ester	Varies	Good enantioselectivity	Baseline separation achieved	[13]
Polysaccharide (Cellulose)	Lux® Cellulose-1	Profen methyl esters	Hexane/Alcohol	Investigated for separation	Investigated for separation	[12]
Cyclodextrin	Rt-βDEX	Linalyl acetate	Not specified	-	2.36	[25][26]
Pirkle-Type	Whelk-O® 1	General esters	Normal and reversed-phase	Effective for separation	Effective for separation	[18][19]
Macrocyclic Glycopeptide	Astec® CHIROBIOTIC® V2	General esters	Polar ionic, reversed-phase	Shows enantioselectivity	Can resolve various esters	[22][23]

Experimental Workflow for Chiral Method Development

A systematic approach to method development is crucial for achieving successful and robust chiral separations of esters.

Caption: Interdependencies in achieving chiral separation.

Conclusion and Future Perspectives

The selection of the appropriate chiral column is a critical decision in the development of robust and reliable methods for ester separation. Polysaccharide-based columns remain the most versatile and widely successful choice, offering broad selectivity across different chromatographic modes. However, cyclodextrin, Pirkle-type, and macrocyclic glycopeptide columns provide unique selectivities that can be invaluable for challenging separations. A systematic screening approach, coupled with a thorough understanding of the principles of chiral recognition, will empower researchers to efficiently develop optimized methods for the critical task of separating ester enantiomers. The continued development of novel chiral stationary phases with enhanced efficiency and unique selectivities promises to further expand the capabilities of chiral HPLC.

References

• Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers - PMC - NIH. (n.d.).
• Chiral Separations 1: How do our GC chiral columns compare? - Restek Resource Hub. (2021, August 17).
• COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS Sherry E. Layton A T - UNCW Institutional Repository. (n.d.).
• Astec CHIROBIOTIC Chiral HPLC Columns Brochure - Bioanalysis Zone. (n.d.).
• Lux Chiral HPLC Columns for Chiral Separation - Phenomenex. (n.d.).
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - MDPI. (n.d.).
• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview | Request PDF - ResearchGate. (n.d.).

• chiral columns . (n.d.). Retrieved from

• A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine - Research Journal of Pharmacy and Technology. (n.d.).
• Comparison study of Chiralpak AD-H with AD columns in chromatographic enantioseparation of dihydropyrimidinone acid and its methyl ester - ResearchGate. (2025, August 5).
• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. (n.d.).
• CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation The separation of chiral compounds has been of great inter - VTechWorks. (n.d.).
• Playing with Selectivity for Optimal Chiral Separation | LCGC International. (2023, January 19).
• Basics of chiral HPLC - Sigma-Aldrich. (n.d.).
• Chiral HPLC Separations - Phenomenex. (n.d.).
• Regis Pirkle-type Chiral Columns - Element Lab Solutions. (n.d.).
• (PDF) Influence of mobile phase composition on chiral discrimination of model compound obtained on Chiralpak AD Column - Thermodynamic study - ResearchGate. (2025, August 7).
• Chiral Column Differences: Standard vs H-Series Explained - Daicel Chiral Technologies. (n.d.).
• HPLC separation of enantiomers using chiral stationary phases - Česká a slovenská farmacie. (2007, July 23).
• Chiral Cyclodextrin Capillary GC Columns. (n.d.).
• Astec® CHIROBIOTIC® V2 Chiral (5 μm) HPLC Columns - Sigma-Aldrich. (n.d.).
• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed. (n.d.).
• Chiral HPLC Method Development. (n.d.).
• Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds | ACS Omega. (2022, February 3).
• Chirex Pirkle-brush concept Chiral LC columns - Phenomenex. (n.d.).
• Chiral separation using cyclodextrins as mobile phase additives in open‐tubular liquid chromatography with a pseudophase coating - PMC - NIH. (2022, May 7).
• Chiral separation and Optimization on Substituted ß-Cyclodextrin Columns Jana Hepner, Jaap de Zeeuw, Chris English. (n.d.).
• Astec® CHIROBIOTIC® V2 Chiral (5 μm) HPLC Columns - @DongNamLab. (n.d.).
• Pirkle (Brush-Type) chiral columns Canadian Life Science Online. (n.d.).
• Lux HPLC Columns Tips for Care and Use. (n.d.).
• CHIRAL COLUMNS - Dr. Maisch. (n.d.).
• Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors - PMC - NIH. (2021, June 3).
• Donor-Acceptor (Pirkle)-type CSPs - Chiralpedia. (n.d.).
• Polysaccharide-based Chiral Stationary Phases for High-performance Liquid Chromatographic Enantioseparation - ResearchGate. (2025, August 5).
• Astec CHIRALDEX and Supelco DEX Chiral GC Columns - Sigma-Aldrich. (n.d.).
• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview - PubMed. (n.d.).
• Chiral Stationary Phases - Obrnuta faza. (n.d.).
• Separation of Enantiomers of Chiral Basic Drugs With Amylose- And Cellulose- Phenylcarbamate-Based Chiral Columns in Acetonitrile and Aqueous-Acetonitrile in High-Performance Liquid Chromatography With a Focus on Substituent Electron-Donor and Electron-Acceptor Effects - PubMed. (n.d.).
• Operating Instructions for CHIROBIOTIC™ LC Stationary Phases. (n.d.).
• Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.).
• 5 Frequently Asked Question About Lux® Chiral Columns. (n.d.).
• Using Cyclodextrins to Achieve Chiral and Non-chiral Separations in Capillary Electrophoresis | Chromatography Online. (2009, September 1).
• Chiral selectors of stationary phases Lux amylose-2 and Lux cellulose-2. - ResearchGate. (n.d.).

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Donor-Acceptor (Pirkle)-type CSPs – Chiralpedia [chiralpedia.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. researchgate.net [researchgate.net]
• 7. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lux Chiral HPLC Columns for Chiral Separation | Phenomenex [phenomenex.com]
• 12. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 13. researchgate.net [researchgate.net]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. gcms.cz [gcms.cz]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. lifescience.ca [lifescience.ca]
• 19. obrnutafaza.hr [obrnutafaza.hr]
• 20. Chirex Pirkle-brush concept Chiral LC columns: Phenomenex [phenomenex.com]
• 21. bioanalysis-zone.com [bioanalysis-zone.com]
• 22. Astec<SUP>®</SUP> CHIROBIOTIC<SUP>®</SUP> V2 Chiral (5 μm) HPLC Columns L × I.D. 10 cm × 4.6 mm, HPLC Column | Sigma-Aldrich [sigmaaldrich.com]
• 23. dongnamlab.com [dongnamlab.com]
• 24. Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Chiral Separations 1: How do our GC chiral columns compare? [discover.restek.com]
• 26. lcms.cz [lcms.cz]

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized Methyl (3r)-3-hydroxynonanoate

Introduction: The Analytical Imperative for Chiral Purity

Methyl (3r)-3-hydroxynonanoate is a chiral molecule of significant interest in synthetic chemistry, potentially serving as a key intermediate in the development of novel therapeutics and bioactive compounds. As with any stereospecific synthesis, the ultimate utility of the product is inextricably linked to its purity—not just chemically, but enantiomerically. The biological activity of two enantiomers can differ dramatically, with one providing the desired therapeutic effect while the other may be inactive or, in the worst case, induce toxicity.[1][2] Therefore, rigorous, validated analytical methods are not merely a quality control checkpoint; they are a foundational component of the drug development process, ensuring safety and efficacy.

This guide provides an in-depth comparison of the primary analytical techniques for assessing the chemical and enantiomeric purity of Methyl (3r)-3-hydroxynonanoate. We will move beyond simple procedural lists to explore the causality behind methodological choices, offering field-proven insights to guide your selection of the most appropriate technique. Each protocol is designed as a self-validating system, grounded in established scientific principles and regulatory expectations.[3][4]

Chiral High-Performance Liquid Chromatography (HPLC): The Industry Gold Standard

Chiral HPLC is widely regarded as the most robust and versatile method for enantiomeric purity analysis.[1][5] Its dominance stems from the vast array of available chiral stationary phases (CSPs) and its adaptability to various molecules under both normal and reverse-phase conditions.[1][6]

The Principle of Separation: The core of this technique lies in the differential interaction between the enantiomers of the analyte and the chiral environment of the CSP. These transient diastereomeric interactions cause one enantiomer to be retained longer on the column, resulting in separation and distinct elution times.

Causality in Method Development:

• Why a Polysaccharide-Based CSP? For hydroxy esters like Methyl (3r)-3-hydroxynonanoate, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives coated on silica) are an excellent starting point. Their chiral recognition mechanism involves a combination of hydrogen bonding (with the hydroxyl group), dipole-dipole interactions (with the ester carbonyl), and steric hindrance within the chiral grooves of the polysaccharide structure. This multi-modal interaction is highly effective for resolving this class of compounds.[7]

• Mobile Phase Selection: A normal-phase mobile phase (e.g., hexane/isopropanol) is often preferred for this analyte. The non-polar primary solvent (hexane) minimizes interactions with the stationary phase, while the polar modifier (isopropanol) competes with the analyte for polar interaction sites, allowing for the fine-tuning of retention and selectivity.

Experimental Protocol: Chiral HPLC

• System Preparation:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and UV/Vis Diode Array Detector (DAD).

  • Column: A polysaccharide-based chiral column, such as a Daicel CHIRALCEL® OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • Prepare a mobile phase of 90:10 (v/v) n-Hexane / Isopropanol.

  • Filter through a 0.45 µm membrane filter and degas for 15 minutes in an ultrasonic bath.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of synthesized Methyl (3r)-3-hydroxynonanoate.

  • Dissolve in 10 mL of the mobile phase to create a 1 mg/mL stock solution.

  • Prepare a working solution by diluting the stock solution to a final concentration of 0.1 mg/mL with the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm (esters typically have a UV absorbance maximum around this wavelength).

• Data Analysis:

  • Integrate the peak areas for the (3r) and (3s) enantiomers.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100

Workflow and Data Visualization

Caption: Chiral HPLC workflow for purity assessment.

Chiral Gas Chromatography (GC): The High-Resolution Alternative

For analytes that are volatile or can be made volatile, chiral GC offers exceptional resolving power and sensitivity. Due to the presence of a polar hydroxyl group, Methyl (3r)-3-hydroxynonanoate requires derivatization to increase its volatility and prevent peak tailing on the GC column.

The Principle of Separation: Similar to HPLC, separation occurs on a capillary column coated with a chiral stationary phase. The vaporized, derivatized enantiomers exhibit different partition coefficients between the inert carrier gas (mobile phase) and the CSP, leading to different retention times.

Causality in Method Development:

• Why Derivatization is Essential: The free hydroxyl group in the analyte can form hydrogen bonds with active sites on the column surface, leading to poor peak shape and reduced resolution. Derivatization, typically silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group.[8] This blocks hydrogen bonding, increases volatility, and enhances thermal stability, which is crucial for GC analysis.

• Detector Choice (FID vs. MS): A Flame Ionization Detector (FID) provides excellent sensitivity for organic compounds and is suitable for routine purity and %ee calculations. However, coupling GC with a Mass Spectrometer (MS) is profoundly advantageous. GC-MS not only quantifies the enantiomers but also provides mass spectra for the analyte and any co-eluting impurities, enabling their structural identification.[9]

Experimental Protocol: Chiral GC-MS

• Derivatization:

  • In a 2 mL GC vial, dissolve ~1 mg of the sample in 200 µL of a suitable solvent (e.g., Dichloromethane).

  • Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane, a catalyst).

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before analysis.

• System Preparation:

  • GC-MS System: Agilent 8890 GC with a 5977B MS Detector or equivalent.

  • Column: A chiral capillary column, such as a Cyclodextrin-based column (e.g., Beta DEX™ 225, 30 m x 0.25 mm x 0.25 µm).

• Chromatographic Conditions:

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 50:1 ratio).

  • Injection Volume: 1 µL.

  • Oven Program: Start at 100 °C, hold for 1 min, then ramp at 5 °C/min to 200 °C, hold for 5 min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

• Data Analysis:

  • Extract ion chromatograms for characteristic fragments of the derivatized analyte to ensure accurate integration.

  • Calculate % ee from the peak areas of the separated enantiomers.

  • Analyze the mass spectra of any other peaks to identify potential chemical impurities.

Workflow and Data Visualization

Caption: Chiral GC-MS workflow including derivatization.

NMR Spectroscopy: A Non-Separative Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy offers a fundamentally different approach to determining enantiomeric excess. Instead of physically separating the enantiomers, it distinguishes them in solution by converting them into diastereomers through reaction with a chiral derivatizing agent (CDA).

The Principle of Distinction: Enantiomers are indistinguishable in an achiral NMR solvent. However, when they react with a single enantiomer of a CDA (e.g., (R)-Mosher's acid chloride), they form two different diastereomers. These diastereomers have distinct spatial arrangements and, therefore, their corresponding nuclei will exhibit slightly different chemical shifts in the NMR spectrum.[10]

Causality in Method Development:

• Why Use a Chiral Derivatizing Agent? The goal is to create a diastereomeric pair whose protons have measurably different chemical shifts (δ). The aromatic rings in agents like Mosher's acid create anisotropic effects, causing nearby protons in the two diastereomers to experience different magnetic environments, leading to resolved signals.[11]

• Choosing the Right Nucleus: ¹H NMR is typically used because of its high sensitivity and the abundance of protons. The proton on the carbon bearing the newly formed ester (the original chiral center) or the methyl ester protons are often good candidates for observing distinct, well-resolved signals for integration.

Experimental Protocol: ¹H NMR with Mosher's Acid

• Derivatization (in an NMR tube):

  • Carefully dry an NMR tube and a small reaction vial.

  • In the vial, dissolve ~5 mg of the sample in 0.5 mL of anhydrous pyridine-d₅.

  • Add a slight molar excess (~1.1 equivalents) of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride).

  • Mix thoroughly and let the reaction proceed to completion (typically 30-60 minutes at room temperature).

  • Transfer the solution to the NMR tube.

• NMR Acquisition:

  • Spectrometer: Bruker 400 MHz Avance III or equivalent.

  • Acquire a standard ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1, e.g., 5 seconds) to allow for complete relaxation of all nuclei, which is critical for accurate quantitative integration.

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to a specific proton (e.g., the -OCH₃ group) in the two diastereomers.

  • Carefully integrate these two signals.

  • The ratio of the integrals directly corresponds to the ratio of the enantiomers in the original sample. Calculate % ee from this ratio.

Workflow and Data Visualization

Caption: NMR workflow for %ee determination using a CDA.

Comparative Performance Analysis

The choice of analytical method depends on the specific requirements of the analysis, such as the need for high throughput, structural confirmation, or the available instrumentation. The following table summarizes the key performance characteristics of each technique for this application.

Parameter	Chiral HPLC	Chiral GC-MS	¹H NMR with CDA
Primary Measurement	Enantiomeric & Chemical Purity	Enantiomeric & Chemical Purity	Enantiomeric Purity
Resolution (Rs)	Good to Excellent (>1.5 achievable)[5]	Excellent (>2.0 common)	N/A (Resolution of signals)
Sensitivity (LOQ)	ng/mL to µg/mL range[5]	pg/mL to ng/mL range	~0.5-1% of minor enantiomer
Analysis Time/Sample	10 - 30 minutes[5]	15 - 40 minutes	5 - 15 minutes
Sample Preparation	Simple (dissolve and inject)	Moderate (derivatization required)	Moderate (derivatization required)
Impurity Identification	Possible with LC-MS	Excellent (via mass spectra)	Poor (identifies only major structures)
Validation	Well-established protocols (ICH)[2]	Well-established protocols	Requires careful validation of CDA reaction

Senior Scientist's Recommendation: An Orthogonal Approach

For robust and defensible purity assessment of synthesized Methyl (3r)-3-hydroxynonanoate, a single method is rarely sufficient. The most trustworthy approach is an orthogonal one, leveraging the strengths of different techniques.

• Primary Method for Routine Analysis: Chiral HPLC should be established as the primary, validated method for routine quality control. Its robustness, simplicity of sample preparation, and excellent quantitative performance make it ideal for analyzing multiple batches efficiently.[5][6]

• Confirmatory & Impurity Identification Method: Chiral GC-MS should be used as the orthogonal method. Its power lies in its ability to not only confirm the enantiomeric excess with a different separation mechanism but, more importantly, to identify unknown chemical impurities by providing their mass spectra. This is critical for understanding the side reactions of the synthesis and ensuring the overall chemical purity of the compound.

• Structural Confirmation: NMR Spectroscopy (both standard ¹H/¹³C and the CDA method) serves as an indispensable tool for absolute structural confirmation of the desired product and for providing a non-chromatographic, confirmatory %ee value. While not ideal for trace impurity detection, it provides unparalleled confidence in the identity of the main component.

By combining a primary chromatographic method with a powerful secondary technique like GC-MS, you create a self-validating analytical system. This ensures that the reported purity value is accurate, reliable, and compliant with the stringent requirements of regulatory bodies like the FDA.[4][12]

References

• SK pharmteco. Chiral Purity Analysis – Know What Both Hands Are Doing. Available from: [Link]

• Google Patents. CN105675783A - HPLC (high-performance liquid chromatography) analysis method of 3-aminobutanol chiral purity.

• OpenOChem Learn. Measuring Chiral Purity. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• Journal of Chemical Education. Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Available from: [Link]

• FDA. Q2(R2) Validation of Analytical Procedures. Available from: [Link]

• MDPI. Use of Thermally Assisted Hydrolysis and Methylation (THM-GC-MS) to Unravel Influence of Pottery Production and Post-Depositional Processes on the Molecular Composition of Organic Matter in Sherds from a Complex Coastal Settlement. Available from: [Link]

• Organic Syntheses. Butanoic acid, 3-hydroxy-, methyl ester, (R) -. Available from: [Link]

• ResearchGate. NMR determination of enantiomeric excess. Available from: [Link]

• Pharmaguideline. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available from: [Link]

• RSC Publishing. Enantiodifferentiation of chiral hydroxy acids via 19F NMR. Available from: [Link]

• IVT Network. Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available from: [Link]

• ResearchGate. Gas chromatography/mass spectrometry (GC/MS) analysis of hydroxylated... | Download Scientific Diagram. Available from: [Link]

• Ask this paper | Bohrium. determination-of-enantiomeric-excess-and-diastereomeric-excess-via-optical-methods-application-to-methyl-hydroxy-carboxylic-acids. Available from: [Link]

• Cormica Pharma & Med Device Testing. Understanding Impurity Analysis. Available from: [Link]

• Shimadzu. C146-E327 Technical Report: Comprehensive Detection and Structural Elucidation of Synthetic Cathinones Using GC-MS/MS. Available from: [Link]

• Der Pharma Chemica. A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Available from: [Link]

• NIH. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. Available from: [Link]

• guidance for the validation of pharmaceutical quality control analytical methods. Available from: [Link]

• PubMed. Optimization of a gas chromatography-mass spectrometry method with methyl chloroformate derivatization for quantification of amino acids in plant tissue. Available from: [Link]

• DergiPark. Determination of Grayanotoxin-III from in Rhodendron Ponticum And Mad Honey Samples by Liquid Chromatography−Mass Spectrometry. Available from: [Link]

• Pharmacia. Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound. Available from: [Link]

Sources

• 1. skpharmteco.com [skpharmteco.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 4. demarcheiso17025.com [demarcheiso17025.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. shimadzu.com [shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. fda.gov [fda.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methyl (3r)-3-hydroxynonanoate

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. This guide provides comprehensive, step-by-step procedures for the proper disposal of Methyl (3r)-3-hydroxynonanoate, ensuring the safety of laboratory personnel and the protection of our environment. This document moves beyond a simple checklist, offering insights into the chemical's properties to inform best practices in its handling and disposal.

Understanding the Compound: Properties of Methyl (3r)-3-hydroxynonanoate

Methyl (3r)-3-hydroxynonanoate is a fatty acid methyl ester (FAME).[1][2] Understanding its chemical and physical properties is fundamental to its safe handling and disposal.

Property	Value	Source
Molecular Formula	C10H20O3	[3][4]
Molecular Weight	188.26 g/mol	[3][4]
Physical State	Liquid	[1]
Purity	>98%	[1]
Storage	Freezer	[1]

While one Safety Data Sheet (SDS) indicates that Methyl 3-hydroxynonanoate is not classified as a hazardous substance, it is imperative to handle all laboratory chemicals with a high degree of caution.[3] The principles of good laboratory practice should always be applied.

Core Disposal Protocol: A Step-by-Step Guide

The proper disposal of Methyl (3r)-3-hydroxynonanoate requires a systematic approach to minimize risks and ensure regulatory compliance. The following protocol outlines the necessary steps from waste generation to final disposal.

Step 1: Immediate Waste Segregation

Proper waste segregation at the point of generation is the cornerstone of a safe and efficient disposal process.

• Waste Container: Use a designated, clearly labeled, and chemically compatible waste container for liquid organic waste. The container should be in good condition, with a secure screw-top cap to prevent leaks and evaporation.

• Labeling: The waste container must be labeled "Hazardous Waste" (or as required by your institution's specific guidelines) and list all contents, including Methyl (3r)-3-hydroxynonanoate and any solvents used. An approximate percentage of each component should be included.

• Location: Keep the waste container in a well-ventilated area, such as a fume hood, away from sources of ignition, heat, and incompatible materials like strong oxidizing agents.[5]

Step 2: Managing Spills and Contaminated Materials

Accidents happen. Being prepared to manage a spill effectively is critical for laboratory safety.

• Personal Protective Equipment (PPE): Before cleaning any spill, ensure you are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

• Containment and Absorption: For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or a commercial chemical absorbent.[6] Do not use combustible materials like paper towels to absorb large quantities of flammable liquids.

• Collection and Disposal of Spill Debris: Carefully collect the absorbent material and any contaminated items (e.g., gloves) and place them in a sealed, labeled container for hazardous waste disposal.

• Ventilation: Ensure the affected area is well-ventilated to disperse any residual vapors.[6]

Step 3: Final Disposal Pathway

The ultimate disposal of the collected waste must be handled by a licensed hazardous waste disposal company.

• Consolidation: Once your laboratory's waste container is full, ensure it is securely sealed and properly labeled.

• Institutional Procedures: Follow your institution's specific procedures for the collection of chemical waste. This typically involves contacting the Environmental Health and Safety (EHS) office to schedule a pickup.

• Do Not Dispose Down the Drain: While some esters in very small residual amounts might be permissible for drain disposal in certain contexts, it is not a recommended practice for bulk quantities.[7] To ensure environmental protection, all collected Methyl (3r)-3-hydroxynonanoate waste should be disposed of as chemical waste.

The Logic of Safe Disposal: A Visual Workflow

To further clarify the decision-making process for the proper disposal of Methyl (3r)-3-hydroxynonanoate, the following workflow diagram is provided.

Caption: Decision workflow for the safe disposal of Methyl (3r)-3-hydroxynonanoate.

Environmental Considerations: The Fate of Fatty Acid Methyl Esters

Beyond immediate safety, understanding the environmental fate of the chemicals we use is a critical aspect of responsible research. Fatty acid methyl esters, as a class, are generally considered to be readily biodegradable under both aerobic and anaerobic conditions.[8] This biodegradability is a positive attribute from an environmental perspective, as it suggests that in the event of an environmental release, natural attenuation processes can help to mitigate the impact.[8][9][10] However, this does not negate the need for proper disposal. The introduction of any chemical into the environment can disrupt local ecosystems. Therefore, controlled disposal through designated waste streams remains the most responsible course of action.

Conclusion: A Culture of Safety and Responsibility

The proper disposal of Methyl (3r)-3-hydroxynonanoate is a straightforward process when guided by the principles of laboratory safety and environmental stewardship. By adhering to the protocols outlined in this guide, researchers can ensure they are not only protecting themselves and their colleagues but also upholding their commitment to responsible scientific practice. This proactive approach to safety and disposal builds a foundation of trust and excellence in the scientific community.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Fatty acid methyl ester mixture. Retrieved from [Link]

• Chemsrc. (2025). Methyl (3S)-3-hydroxybutanoate | CAS#:53562-86-0. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 1.31: Experiment_731_Esters _1_0. Retrieved from [Link]

• RSC Education. (n.d.). Making esters from alcohols and acids | Class experiment. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 3-hydroxynonanoate. PubChem Compound Database. Retrieved from [Link]

• Organic Syntheses. (n.d.). Butanoic acid, 3-hydroxy-, methyl ester, (R) -. Retrieved from [Link]

• Thomas, A. O., Leahy, M. C., Smith, J. W. N., & Spence, M. J. (2017). Natural attenuation of fatty acid methyl esters (FAME) in soil and groundwater. Quarterly Journal of Engineering Geology and Hydrogeology, 50(4), 434-445.

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• Concawe. (2016). The Natural Attenuation of Fatty Acid Methyl Esters (FAME)

• Thomas, A. O., Leahy, M. C., Smith, J. W. N., & Spence, M. J. (2017). The natural attenuation of Fatty Acid Methyl Esters (FAME) in soil and groundwater. ResearchGate. [Link]

• HSCprep. (2025). Fisher Esterification: Synthesis and Purification of Esters. Retrieved from [Link]

• National Renewable Energy Laboratory. (2024). Fuel property evaluation of unique fatty acid methyl esters containing β-hydroxy esters from engineered microorganisms. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. Retrieved from [Link]

• Sustainability. (n.d.). Fatty Acid Methyl Esters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 3-hydroxypentanoate. PubChem Compound Database. Retrieved from [Link]

• FooDB. (2010). Showing Compound Methyl 3-methylbutanoate (FDB001325). Retrieved from [Link]

Sources

• 1. larodan.com [larodan.com]
• 2. Showing Compound Methyl 3-methylbutanoate (FDB001325) - FooDB [foodb.ca]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. Methyl 3-hydroxynonanoate | C10H20O3 | CID 11830182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com [carlroth.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. lyellcollection.org [lyellcollection.org]
• 9. concawe.eu [concawe.eu]
• 10. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl (3r)-3-hydroxynonanoate

Navigating the landscape of laboratory safety requires a nuanced understanding that extends beyond the product label. For a compound like Methyl (3r)-3-hydroxynonanoate, a hydroxy fatty acid methyl ester, ensuring personal and environmental safety is paramount to successful research and development.[1][2] This guide provides a comprehensive framework for selecting, using, and disposing of Personal Protective Equipment (PPE), grounded in established safety protocols and a deep understanding of chemical causality.

While some safety data sheets (SDS) for Methyl 3-hydroxynonanoate may not classify it as hazardous under GHS/CLP regulations[3], a responsible safety protocol necessitates a conservative approach. Data for structurally similar compounds, such as other hydroxy-esters, indicate potential hazards including skin, eye, and respiratory irritation.[4] Therefore, this guide is built upon the principle of minimizing all potential routes of exposure. The "usual precautions for handling chemicals should be observed" is the baseline from which we build our safety strategy.[3]

Hazard Assessment: A Proactive Stance

A thorough risk assessment is the foundation of any laboratory procedure. For Methyl (3r)-3-hydroxynonanoate, we must consider the potential hazards suggested by analogous compounds to establish a robust PPE protocol.

Potential Hazard	GHS Classification (Based on Analogous Compounds)	Rationale for Precaution
Skin Irritation	Category 2 (H315: Causes skin irritation)[4]	Prolonged or repeated contact with fatty acid methyl esters can defat the skin, leading to irritation. Protective gloves are essential to prevent direct contact.[5]
Eye Irritation	Category 2/2A (H319: Causes serious eye irritation)[4]	Accidental splashes can cause significant eye irritation. Sealed eye protection is non-negotiable.
Respiratory Irritation	STOT SE Category 3 (H335: May cause respiratory irritation)[4]	While the vapor pressure is low, aerosols, mists, or vapors from heating can be inhaled.[6] Engineering controls are the first line of defense.

Core PPE Directive: An Integrated System of Protection

The selection of PPE is not a checklist but a system designed to protect against specific routes of exposure. The following recommendations constitute the minimum required PPE for handling Methyl (3r)-3-hydroxynonanoate in a laboratory setting.

Skin and Body Protection

• Gloves: Nitrile gloves are the standard for incidental contact.[7] They provide a good barrier against a range of chemicals and are readily available.[8]

  • Causality: The primary function is to prevent skin contact, which can lead to irritation. Always inspect gloves for tears or punctures before use. For prolonged handling or immersion, consult a glove manufacturer's chemical resistance guide to select a more robust material like Viton™ or butyl rubber.[5][9] Change gloves immediately if you suspect contamination.

• Laboratory Coat: A standard, buttoned lab coat protects against minor splashes and spills.

  • Causality: This garment prevents the chemical from contaminating personal clothing and coming into contact with your skin. For tasks with a higher risk of splashes, such as transferring large volumes, supplement your lab coat with a chemical-resistant apron.[8]

Eye and Face Protection

• Chemical Splash Goggles: These are mandatory. Standard safety glasses with side shields do not provide adequate protection from splashes.[10]

  • Causality: Goggles that form a seal around the eyes are required to prevent liquids from entering, which could cause serious irritation.[4][9]

• Face Shield: A face shield, worn in conjunction with chemical splash goggles, is required when handling larger quantities (>1 Liter) or when there is a significant risk of splashing or exothermic reaction.[11]

  • Causality: The face shield provides a secondary layer of protection for the entire face, safeguarding against widespread splashes that could bypass goggles.[11]

Respiratory Protection

• Engineering Controls: The primary method for respiratory protection is the use of engineering controls. Always handle Methyl (3r)-3-hydroxynonanoate in a well-ventilated area, preferably within a certified chemical fume hood.

  • Causality: A fume hood captures vapors, mists, and aerosols at the source, preventing them from entering the user's breathing zone and the general laboratory environment.[6]

• Respirators: If engineering controls are not feasible or during emergency situations (e.g., a large spill), respiratory protection is necessary.[8] A NIOSH-approved air-purifying respirator with an organic vapor cartridge would be appropriate.[12]

  • Trustworthiness: The use of a respirator requires enrollment in a respiratory protection program, including medical evaluation and fit testing, as mandated by OSHA standards.

Procedural Guide: Donning and Doffing PPE

The sequence of putting on and removing PPE is critical to avoid cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat: Put on and fasten completely.

• Goggles/Face Shield: Position securely and comfortably.

• Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Removing) Sequence:

• Gloves: Remove first, using a technique that avoids touching the outside of the glove with bare skin.

• Face Shield/Goggles: Remove from the back of the head.

• Lab Coat: Unfasten and roll it inside-out as you remove it to contain any contamination.

• Hand Washing: Always wash hands thoroughly with soap and water after removing all PPE.[10][13]

Caption: PPE selection workflow based on task-specific risks.

Operational and Disposal Plans

A comprehensive safety plan extends to the entire lifecycle of the chemical in the lab.

Handling and Storage

• Handling: Avoid contact with skin and eyes and prevent inhalation of any mists or vapors.[3] Keep the container tightly closed when not in use.[13][14] An eye wash station and safety shower should be readily accessible.[5]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[14]

Spill Management

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb with an inert material like sand or earth.[3]

• Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.[3][13]

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan

• Contaminated PPE: Used gloves and other disposable PPE should be placed in a designated waste container.

• Chemical Waste: Unused Methyl (3r)-3-hydroxynonanoate and spill cleanup materials must be disposed of as chemical waste. Do not pour down the drain.[13] All waste disposal must be conducted in accordance with local, state, and federal regulations.[14]

References

• Apollo Scientific. (2023, July 3). Safety Data Sheet: 3-Hydroxy-3-methylhexanoic acid.
• Fisher Scientific. (n.d.). Safety Data Sheet: Methyl (R)-(-)-3-hydroxybutyrate.
• MetaSci. (n.d.). Safety Data Sheet: Methyl nonanoate.
• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from the Chemical Hazards Emergency Medical Management website.
• Rierden Chemical. (n.d.). Safety Data Sheet: Fatty Acid Methyl Ester.
• Safely.io. (2026, January 12). Personal Protective Equipment for Chemical Handling.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from UCSF Environmental Health & Safety website.
• Carl ROTH. (2024, September 21). Safety Data Sheet: Fatty acid methyl ester mixture.
• Cosmo Bio USA. (2015, June 4). Methyl 3-Hydroxynonanoate MSDS.
• HPE. (n.d.). Safety Guidelines for Handling Chemicals.
• Sigma-Aldrich. (2024, September 7). Safety Data Sheet: Methyl 3-hydroxybenzoate.
• Santa Cruz Biotechnology, Inc. (2021, June 16). Safety Data Sheet: Methyl 3-Hydroxyhexanoate.
• Cayman Chemical. (n.d.). 3-hydroxy Nonanoic Acid methyl ester.
• Carl ROTH. (2024, September 21). Safety Data Sheet: Fatty acid methyl ester mixture.
• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety.
• Fisher Scientific. (2020, August 13). Safety Data Sheet: Fatty acids, C16-18 and C18-unsaturated, methyl esters.
• REG Marketing & Logistics Group, LLC. (2023, July 26). Safety Data Sheet: Biodiesel.

Sources

• 1. larodan.com [larodan.com]
• 2. caymanchem.com [caymanchem.com]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. rierdenchemical.com [rierdenchemical.com]
• 6. carlroth.com [carlroth.com]
• 7. carlroth.com [carlroth.com]
• 8. safelyio.com [safelyio.com]
• 9. mcrsafety.com [mcrsafety.com]
• 10. support.hpe.com [support.hpe.com]
• 11. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 12. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 13. sds.metasci.ca [sds.metasci.ca]
• 14. fishersci.com [fishersci.com]